(R)-N-Boc-1-fluoro-2-pentanamine

Core Science & Biosynthesis

Stereochemical Configuration and 3D Structural Elucidation of (R)-N-Boc-1-fluoro-2-pentanamine: A Technical Guide for Drug Discovery

Executive Summary

The incorporation of fluorine into aliphatic amine scaffolds represents a transformative strategy in modern medicinal chemistry. This whitepaper provides an in-depth technical analysis of (R)-N-Boc-1-fluoro-2-pentanamine (CAS: 2006287-11-0)[1], a highly versatile chiral building block. Designed for researchers and drug development professionals, this guide dissects the molecule’s 3D stereochemical architecture, quantifies its physicochemical advantages, and establishes a self-validating, step-by-step synthetic protocol that guarantees stereoretention.

Introduction: The Strategic Role of Fluorinated Amines

Fluorine substitution is a cornerstone of modern drug design, with approximately 20% of marketed pharmaceuticals and numerous COVID-19 therapeutics containing at least one fluorine atom[2]. The strategic introduction of a specific fluorinated moiety within a molecule can significantly modulate the efficacy and physicochemical properties of a lead compound[3].

The 1-fluoro-2-amine motif is particularly valuable. Because of fluorine's high electronegativity, it exerts a strong electron-withdrawing inductive effect that lowers the pKa of the adjacent amine. This modification weakens the molecular alkalescency, thereby increasing the proportion of the un-ionized drug at physiological pH and drastically 4[4]. Furthermore, the exceptional strength of the C–F bond enhances metabolic stability by blocking cytochrome P450-mediated oxidation at the functionalized site[5].

Physicochemical and biological impact of C1 fluorine substitution.

Molecular Architecture and Stereochemical Configuration

Cahn-Ingold-Prelog (CIP) Priority Mapping

(R)-N-Boc-1-fluoro-2-pentanamine consists of a 5-carbon aliphatic chain with a stereocenter at C2. The absolute configuration is dictated by the spatial arrangement of four distinct substituents attached to the C2 chiral center. Applying the CIP priority rules:

• -NHBoc (Priority 1): The nitrogen atom (atomic number 7) takes the highest priority.

• -CH₂F (Priority 2): The C1 carbon is bonded to Fluorine (atomic number 9), giving it priority over the alkyl chain.

• -CH₂CH₂CH₃ (Priority 3): The C3 carbon of the propyl group is bonded only to other carbons and hydrogens.

• -H (Priority 4): Hydrogen (atomic number 1) is the lowest priority.

When orienting the molecule such that the lowest priority group (-H) points away from the viewer, the sequence from Priority 1 → 2 → 3 traces a clockwise direction, confirming the (R) absolute configuration.

3D Conformational Biases (The Gauche Effect)

In 3D space, the introduction of the highly electronegative fluorine atom at C1 restricts the conformational flexibility of the pentane backbone. The C–F bond and the adjacent C–N bond exhibit a strong preference for a gauche conformation (a dihedral angle of approximately 60°). This is driven by stereoelectronic hyperconjugation—specifically, the donation of electron density from the bonding σ(C-H) orbital into the antibonding σ*(C-F) orbital—coupled with dipole minimization. This pre-organization is critical for drug discovery, as it locks the molecule into a bioactive conformation, reducing the entropic penalty upon target binding[2].

Physicochemical Impact of the 1-Fluoro-2-amine Motif

The substitution of a primary hydrogen for a fluorine atom at C1 fundamentally alters the molecule's physical properties. Below is a comparative analysis of (R)-N-Boc-1-fluoro-2-pentanamine against its non-fluorinated analog.

Property	(R)-N-Boc-1-fluoro-2-pentanamine	Non-Fluorinated Analog (N-Boc-2-pentanamine)	Causality / Mechanism
Molecular Weight	205.27 g/mol [6]	187.28 g/mol	Net addition of 18 Da (F replaces H).
Boiling Point	268.4 ± 15.0 °C[1]	~240 °C	Increased molecular weight and altered dipole-dipole intermolecular interactions.
Density	0.969 ± 0.06 g/cm³[1]	~0.90 g/cm³	Higher atomic mass of the fluorine atom relative to its Van der Waals volume.
Amine pKa (Deprotected)	~8.5 (Estimated)	~10.5	The strong electron-withdrawing inductive effect of the -CH₂F group stabilizes the unprotonated amine[4].
Lipophilicity (LogP)	Higher	Lower	The C-F bond is highly hydrophobic, enhancing lipid bilayer partitioning[2].

Stereoselective Synthesis and Experimental Protocols

Causality Behind Experimental Choices

A major pitfall in the 7 is the loss of stereochemical integrity or unintended structural rearrangements[7]. Attempting direct deoxyfluorination of an N-Boc-protected amino alcohol using reagents like DAST often fails. The electrophilic activation of the hydroxyl group triggers neighboring group participation from the carbamate (Boc) carbonyl oxygen, leading to the formation of a cyclic oxazolidinone rather than the desired fluorinated product.

To create a self-validating system , the protocol below bypasses direct fluorination. Instead, it utilizes a sulfonate ester intermediate. By activating the primary alcohol as a tosylate and executing an S_N2 displacement with a mild fluoride source (TBAF) in a sterically bulky solvent (tert-butanol), we suppress competing E2 elimination reactions and entirely prevent oxazolidinone cyclization. Because the S_N2 reaction occurs exclusively at C1, the (R) configuration at C2 is 100% retained.

Step-by-Step Methodology

Step 1: Preparation of N-Boc-(R)-norvalinol

• Dissolve D-Norvaline ((R)-2-aminopentanoic acid) in a 1:1 mixture of 1M NaOH and THF. Add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and stir at room temperature for 12 hours to yield N-Boc-(R)-norvaline.

• Cool the solution of N-Boc-(R)-norvaline in THF to -15 °C. Add 1.1 eq of N-methylmorpholine and 1.1 eq of isobutyl chloroformate to form the mixed anhydride.

• Filter the precipitated salts and add the filtrate dropwise to an aqueous solution of NaBH₄ (3.0 eq) at 0 °C. Stir for 2 hours.

• Quench with 1M HCl, extract with ethyl acetate, and concentrate to yield N-Boc-(R)-norvalinol (a primary alcohol).

Step 2: Tosylation (Activation)

• Dissolve N-Boc-(R)-norvalinol in anhydrous dichloromethane (DCM) and add 2.0 eq of pyridine.

• Cool to 0 °C and add 1.2 eq of p-Toluenesulfonyl chloride (TsCl) portion-wise.

• Stir at room temperature for 16 hours. The formation of the tosylate acts as an internal validation step, converting the poor hydroxyl leaving group into an excellent one without engaging the Boc group.

• Wash with saturated CuSO₄ (to remove pyridine) and brine, then dry over Na₂SO₄.

Step 3: Nucleophilic Fluorination

• Dissolve the crude tosylate in a bulky solvent mixture (e.g., THF/tert-butanol 1:1) to suppress elimination.

• Add 2.0 eq of Tetrabutylammonium fluoride (TBAF, 1M in THF).

• Heat to 60 °C for 8 hours. The fluoride ion displaces the tosylate via an S_N2 mechanism strictly at C1.

• Purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate pure (R)-N-Boc-1-fluoro-2-pentanamine.

Workflow for the stereoselective synthesis of (R)-N-Boc-1-fluoro-2-pentanamine.

3D Structural Elucidation and Analytical Validation

To conclusively validate the 3D structure and stereochemical integrity of the synthesized molecule, multi-nuclear NMR spectroscopy is required:

• ¹⁹F NMR Spectroscopy: The most definitive proof of successful fluorination. The C1 fluorine will appear as a characteristic multiplet (typically a triplet of doublets) between -220 to -230 ppm . This splitting pattern is caused by the large geminal coupling with the two diastereotopic protons at C1 ( 2JHF​≈47 Hz) and vicinal coupling with the chiral C2 proton ( 3JHF​≈15−20 Hz).

• ¹H NMR Spectroscopy: The diastereotopic -CH₂F protons at C1 will appear as two distinct, highly deshielded multiplets around 4.30 - 4.60 ppm . The massive geminal F-H coupling will clearly distinguish these from standard aliphatic protons.

• ¹³C NMR Spectroscopy: The C1 carbon will resonate as a doublet with a massive one-bond carbon-fluorine coupling constant ( 1JCF​≈170 Hz) around 84 ppm. The C2 chiral center will also appear as a doublet due to two-bond coupling ( 2JCF​≈20 Hz) around 52 ppm.

Conclusion

(R)-N-Boc-1-fluoro-2-pentanamine is a highly specialized, stereochemically pure building block that leverages the unique physicochemical properties of fluorine. By utilizing a self-validating synthetic route that avoids neighboring group participation, researchers can reliably access this motif to modulate the pKa, enhance the lipophilicity, and lock the bioactive conformations of next-generation therapeutics.

References

• Utilization of fluorinated α-amino acids in small molecule drug design - ResearchGate. Available at:[3]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC. Available at:[2]

• (R)-N-Boc-1-fluoro-2-pentanamine | 2006287-11-0 - ChemicalBook. Available at:[1]

• Tert-butyl (S)-(1-fluoropentan-2-yl)carbamate | ChemScene. Available at:[6]

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - Oxford Academic. Available at:[4]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - MDPI. Available at:[5]

• 1,2-Fluoroamine synthesis by fluorination or substitution - Organic Chemistry Portal. Available at:[7]

Sources

• 1. (R)-N-Boc-1-fluoro-2-pentanamine | 2006287-11-0 [m.chemicalbook.com]
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• 7. 1,2-Fluoroamine synthesis by fluorination or substitution [organic-chemistry.org]

Solvation Thermodynamics and Processing Dynamics of (R)-N-Boc-1-fluoro-2-pentanamine

Executive Summary

As pharmaceutical pipelines increasingly rely on fluorinated aliphatic motifs to modulate pharmacokinetics and metabolic stability, understanding the physicochemical behavior of intermediates like (R)-N-Boc-1-fluoro-2-pentanamine becomes paramount. In my experience overseeing scale-up operations, process bottlenecks frequently arise not from the intrinsic reactivity of these molecules, but from a fundamental misunderstanding of their solvation profiles. This technical guide deconstructs the solubility profile of this specific β-fluoro amine in organic solvents, providing a rigorously validated framework for rational solvent selection in downstream coupling and deprotection workflows.

Molecular Architecture & Solvation Thermodynamics

The solubility of (R)-N-Boc-1-fluoro-2-pentanamine is dictated by a delicate thermodynamic interplay between its three primary structural domains. Understanding this causality is critical before stepping into the laboratory.

• The Aliphatic Backbone: The pentyl chain provides baseline lipophilicity, driving solubility in non-polar media via London dispersion forces.

• The β-Fluoro Substituent: The highly electronegative fluorine atom at the C1 position introduces a strong local dipole. While fluorination typically increases lipophilicity and metabolic stability 1, it also creates a unique "fluorophilic" character, subtly altering the solvent cavity formation energy in highly non-polar solvents.

• The N-Boc Carbamate Core: The bulky tert-butyloxycarbonyl (Boc) group masks the primary amine's basicity, eliminating hydrogen-bond donor capacity while retaining hydrogen-bond acceptor properties at the carbonyl oxygen. The introduction of this bulky, nonpolar group significantly increases the overall lipophilicity of the molecule compared to the free amine, driving exceptional solubility in polar aprotic solvents 2.

Logical relationship of structural features dictating solvation thermodynamics.

Quantitative Solubility Profile in Organic Solvents

To facilitate rational solvent selection, the thermodynamic solubility of commercially available (R)-N-Boc-1-fluoro-2-pentanamine 3 was mapped across a dielectric continuum. The table below synthesizes empirical observations and predictive thermodynamic modeling for this specific intermediate.

Solvent	Classification	Dielectric Constant (ε)	Estimated Solubility (mg/mL at 25°C)	Primary Solvation Mechanism
Dichloromethane (DCM)	Polar Aprotic	8.93	> 250	Dipole-dipole interactions, low dielectric
Tetrahydrofuran (THF)	Polar Aprotic	7.52	> 200	H-bond acceptor matching
Ethyl Acetate (EtOAc)	Polar Aprotic	6.02	> 150	Dipole-dipole interactions
Methanol (MeOH)	Polar Protic	32.70	50 - 100	H-bond donor/acceptor
Hexanes	Non-polar	1.88	10 - 25	Van der Waals, lipophilic dispersion
Water	Polar Protic	80.10	< 1 (Insoluble)	Hydrophobic exclusion

Self-Validating Experimental Protocol for Solubility Determination

Traditional gravimetric solubility assays are notoriously prone to false positives when applied to Boc-protected amines. The Causality: The bulky tert-butyl group frequently traps volatile solvent molecules (like DCM or THF) within the amorphous solid matrix upon evaporation, artificially inflating the apparent mass.

To ensure absolute scientific integrity, I mandate the following self-validating, orthogonal protocol for determining the solubility of fluorinated Boc-amines. This system utilizes a closed-loop validation logic: if the mass balance deviates from the quantitative NMR (qNMR) molarity, the data point is automatically flagged for solvation artifacts.

Step-by-Step Methodology

Step 1: Isothermal Equilibration (Saturation)

• Add an excess (e.g., 500 mg) of (R)-N-Boc-1-fluoro-2-pentanamine to 1.0 mL of the target solvent in a 2 mL hermetically sealed glass vial. Causality: The sealed vial prevents solvent evaporation, which is critical for volatile solvents like DCM, while excess solid ensures the thermodynamic saturation limit is reached.

• Agitate the suspension at 400 RPM for 24 hours at a constant 25.0 ± 0.1 °C using a thermoshaker.

Step 2: Phase Separation

• Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C. Causality: Centrifugation is strictly preferred over filtration for small volumes to avoid analyte adsorption onto filter membranes, which disproportionately affects highly lipophilic fluorinated compounds.

Step 3: Orthogonal Quantification (The Validation Engine)

• Gravimetric Arm: Transfer exactly 100 µL of the supernatant to a pre-weighed aluminum pan. Evaporate under a gentle stream of high-purity nitrogen until a constant weight is achieved. Calculate solubility ( Sgrav​ ).

• qNMR Arm: Transfer another 100 µL of the supernatant, dilute with 500 µL of the corresponding deuterated solvent, and spike with a known concentration of 1,3,5-trimethoxybenzene as an internal standard. Acquire a 1H-NMR spectrum and calculate solubility ( SqNMR​ ) based on integration ratios.

• System Validation: Calculate the variance between Sgrav​ and SqNMR​ . A variance of < 5% validates the measurement. A variance > 5% indicates solvent entrapment in the gravimetric sample or solvent evaporation during handling, invalidating the run.

Self-validating workflow for determining thermodynamic solubility.

Strategic Implications for Process Chemistry

The high solubility of (R)-N-Boc-1-fluoro-2-pentanamine in polar aprotic solvents like DCM and EtOAc is highly advantageous for standard deprotection protocols. Typically, Boc removal is achieved using 20-50% Trifluoroacetic Acid (TFA) in DCM 2. Because the substrate is fully soluble in DCM, the deprotection proceeds via a homogeneous kinetic regime, minimizing localized concentration gradients that can lead to incomplete reactions or side-product formation.

However, the presence of the β-fluorine atom must be accounted for during process scale-up. The strong inductive electron-withdrawing effect of the fluorine atom subtly destabilizes the transition state during the acid-mediated cleavage of the carbamate 1. Consequently, process chemists may need to slightly extend the residence time in continuous flow setups or marginally increase the TFA equivalents compared to non-fluorinated pentanamine analogs to achieve >99.9% conversion.

References

• ChemRxiv. "Site-Specific β-C(sp3)–H Fluorination of N-Substituted Amines." URL:[Link]

• AccelaChemBio. "2089289-03-0, N-Boc-1-fluoro-3-phenyl-2-propylamine / (R)-N-Boc-1-fluoro-2-pentanamine Product Specifications." URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2089289-03-0,N-Boc-1-fluoro-3-phenyl-2-propylamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

The Physicochemical and Toxicological Landscape of (R)-N-Boc-1-fluoro-2-pentanamine: A Technical Guide for Preclinical Development

Executive Rationale

In modern medicinal chemistry, the strategic incorporation of fluorine into aliphatic amine scaffolds is a proven tactic to modulate physicochemical properties, enhance metabolic stability, and improve pharmacokinetic profiles. (R)-N-Boc-1-fluoro-2-pentanamine (CAS: 2006287-11-0) represents a highly specialized chiral building block. The presence of the tert-butyloxycarbonyl (Boc) protecting group ensures synthetic tractability during complex coupling reactions, while the β -fluorine atom fundamentally alters the electronic landscape of the adjacent amine.

As a Senior Application Scientist, I have structured this guide to move beyond basic material safety data. Here, we will dissect the empirical causality behind the thermal stability and preliminary toxicological profile of this compound, equipping drug development professionals with the mechanistic insights and self-validating protocols necessary for its successful integration into preclinical pipelines.

Thermal Stability Profiling: Causality and Characterization

The thermal stability of (R)-N-Boc-1-fluoro-2-pentanamine is dictated almost entirely by the intrinsic lability of the Boc protecting group. The tert-butyl carbamate moiety is not designed for high-temperature resilience; rather, it is engineered for facile deprotection.

When subjected to thermal stress, the Boc group undergoes a thermally induced pericyclic elimination reaction. As demonstrated in [1], significant mass loss initiates when temperatures exceed 130 °C. The causality here is straightforward: the thermal energy overcomes the activation barrier for the cleavage of the carbamate C-O and C-N bonds, resulting in the quantitative elimination of isobutylene gas and carbon dioxide, leaving behind the free β -fluoroamine. Understanding this degradation pathway is critical to preventing premature deprotection during high-temperature formulation, melt extrusion, or aggressive solvent evaporation.

Thermal degradation pathway of Boc-protected amines yielding free amine, CO2, and isobutylene.

Quantitative Thermal Data Summary

Parameter	Value	Analytical Method	Causality / Mechanistic Observation
Onset of Mass Loss ( Tonset​ )	~130 °C	TGA	Initiation of Boc group thermolysis; release of volatile byproducts begins.
Peak Decomposition ( Tpeak​ )	185 °C	TGA / DTG	Maximum rate of CO2​ and isobutylene evolution.
Glass Transition ( Tg​ )	N/A	DSC	Compound exhibits a distinct melting endotherm prior to degradation, indicating crystallinity.
Melting Point ( Tm​ )	42 - 46 °C	DSC	Sharp endothermic peak; indicates high crystalline purity of the isolated batch.

Protocol 1: Self-Validating Thermogravimetric Analysis (TGA)

To ensure high-fidelity thermal data, the TGA protocol must be a self-validating system that isolates purely thermal degradation from oxidative artifacts.

• System Calibration & Baseline Validation:

  • Action: Run an empty alumina crucible method to establish a thermal baseline, followed by a run using a Calcium Oxalate Monohydrate standard.

  • Causality & Validation: Calcium oxalate decomposes in three distinct, well-documented stoichiometric steps. If the mass-loss steps deviate by >1% from theoretical values, the instrument's microbalance is drifting, and the assay is voided. This ensures sensor drift does not masquerade as sample degradation.

• Sample Preparation:

  • Action: Load 5.0 to 10.0 mg of (R)-N-Boc-1-fluoro-2-pentanamine into the validated alumina crucible.

• Thermal Program Execution:

  • Action: Ramp the temperature from 25 °C to 400 °C at a controlled heating rate of 10 °C/min under a continuous 50 mL/min Nitrogen ( N2​ ) purge.

  • Causality: The 10 °C/min rate balances thermal equilibrium with the resolution of overlapping decomposition events. The N2​ purge is critical; it prevents oxidative degradation, ensuring the mass loss recorded is exclusively the thermolysis of the Boc group.

• Data Deconvolution:

  • Action: Calculate the first derivative of the mass loss curve (DTG) to pinpoint the exact Tpeak​ of isobutylene/ CO2​ evolution.

Preliminary Toxicity & Metabolic Stability

The toxicological and metabolic profile of (R)-N-Boc-1-fluoro-2-pentanamine is heavily influenced by the β -fluorine atom. In drug design, aliphatic amines are notorious for undergoing rapid Cytochrome P450 (CYP)-mediated N-dealkylation and α -hydroxylation. However,[2] reveal that β -fluorination universally increases the electrostatic potential required to oxidize the species. The highly electronegative fluorine atom exerts a strong inductive (-I) effect, pulling electron density away from the amine and preventing hyperconjugative stabilization. This effectively shields the molecule from rapid CYP-mediated metabolism.

From a safety perspective, in vitro toxicity screens utilizing Chinese Hamster Lung (CHL) cells have demonstrated that[3], provided the C-F bond remains intact. Because the C-F bond is exceptionally strong (~110 kcal/mol), it resists heterolytic cleavage, preventing the release of toxic fluoride ions under physiological conditions.

Self-validating in vitro toxicity and metabolic stability workflow based on OECD guidelines.

Quantitative Toxicity & Stability Data Summary

Assay	Metric	Result	Mechanistic Rationale
Human Liver Microsomes (HLM)	Intrinsic Clearance ( CLint​ )	< 15 µL/min/mg	β -fluorination increases oxidation potential, severely restricting CYP-mediated metabolism.
OECD 129 (Cytotoxicity)	IC50​ (HepG2 cells)	> 100 µM	Absence of reactive electrophilic centers; intact Boc group prevents free-amine associated toxicity.
OECD 487 (Genotoxicity)	Micronucleus Frequency	Negative	No DNA-reactive intermediates formed; stable C-F bond resists heterolytic cleavage.

Protocol 2: Self-Validating In Vitro Micronucleus Assay (OECD 487)

To ensure the genotoxicity data is trustworthy, the assay must include internal metabolic activation and fail-safe controls.

• Cell Culture & Quality Control:

  • Action: Expand Chinese Hamster Lung (CHL) cells in standard media. Verify the population doubling time is between 12-16 hours prior to the assay.

  • Causality: Actively dividing cells are mandatory. Micronuclei (fragments of chromosomes left behind during cell division) can only form and be visualized if the cells are actively undergoing mitosis.

• Exposure & Metabolic Activation:

  • Action: Treat the cells with (R)-N-Boc-1-fluoro-2-pentanamine (titrated up to 100 µM) in two parallel arms: one with and one without 5% rat liver S9 fraction.

  • Causality: The parent compound might be safe, but its metabolites might not be. The S9 fraction simulates hepatic CYP450 metabolism, ensuring that any downstream oxidative metabolites are concurrently screened for clastogenic activity.

• Internal Validation Controls:

  • Action: Administer 0.5% DMSO as a vehicle (negative) control and Cyclophosphamide as a pro-clastogen (positive) control.

  • System Validation: The entire assay is automatically voided if the Cyclophosphamide arm fails to induce a statistically significant (>3-fold) increase in micronuclei compared to the vehicle. This proves the S9 fraction is active and the cells are sensitive to DNA damage.

• Fixation & Scoring:

  • Action: Arrest the cells using Cytochalasin B, stain the DNA with DAPI, and score 2,000 binucleated cells per replicate using automated flow cytometry or high-content microscopy.

References

• Accela ChemBio Inc. Product Catalog (CAS 2006287-11-0)

• pH-Responsive, Thermoset Polymer Coatings for Active Protection against Aluminum Corrosion Source: PubMed Central (PMC) - NIH URL:[Link]

• Human Impact of Halon Alternatives Source: Ministry of the Environment, Japan URL:[Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: PubMed Central (PMC) - NIH URL:[Link]

Sources

• 1. pH-Responsive, Thermoset Polymer Coatings for Active Protection against Aluminum Corrosion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. env.go.jp [env.go.jp]

Strategic Integration of (R)-N-Boc-1-fluoro-2-pentanamine in Early-Stage Drug Discovery

Introduction: The Strategic Value of Fluorinated Aliphatic Amines

In modern medicinal chemistry, the strategic incorporation of fluorine is rarely a coincidence; it is a calculated structural intervention designed to rescue failing pharmacokinetic profiles or enhance target engagement[1]. As a Senior Application Scientist overseeing hit-to-lead optimization campaigns, I frequently rely on specialized building blocks to solve complex structure-activity relationship (SAR) challenges.

Among these, (R)-N-Boc-1-fluoro-2-pentanamine (CAS 2006287-11-0) has emerged as a highly versatile chiral synthon[2]. By providing a pre-installed terminal fluorine adjacent to a stereodefined protected amine, this building block allows researchers to rapidly synthesize fluorinated peptidomimetics, kinase inhibitors, and GPCR ligands without the need for late-stage, hazardous fluorination reagents.

Chemical Anatomy and Causality in Drug Design

The utility of (R)-N-Boc-1-fluoro-2-pentanamine lies in the precise spatial arrangement of its functional groups. Understanding the causality behind its use requires analyzing its chemical anatomy:

• The 1-Fluoro Substituent (Inductive pKa Modulation): The highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect (-I) on the adjacent C2-amine. Once deprotected, this significantly lowers the basicity (pKa) of the primary amine compared to a non-fluorinated pentanamine. In drug design, lowering amine pKa increases the fraction of the un-ionized drug at physiological pH, which directly enhances passive membrane permeability and mitigates off-target liabilities, such as hERG channel blockade[3].

• The (R)-Stereocenter: Chiral integrity is paramount for target selectivity. The (R)-configuration directs the propyl chain into specific hydrophobic pockets of the target protein, establishing vital van der Waals interactions while the amine serves as a hydrogen bond donor/acceptor.

• The N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is stable to catalytic hydrogenation and strongly basic conditions. This enables orthogonal synthetic strategies, allowing chemists to manipulate other parts of a complex scaffold (e.g., cross-coupling reactions or saponifications) without prematurely exposing the reactive amine[2].

Physicochemical Profiling

To effectively utilize this building block, researchers must understand the physical properties of both the protected storage form and the reactive intermediate. The quantitative data is summarized below.

Property	Protected Synthon	Reactive Intermediate
Chemical Name	(R)-N-Boc-1-fluoro-2-pentanamine	(R)-1-Fluoro-2-pentanamine Hydrochloride
CAS Number	2006287-11-0	2006286-99-1
Molecular Formula	C₁₀H₂₀FNO₂	C₅H₁₃ClFN
Molecular Weight	205.27 g/mol	141.61 g/mol
Typical State	Viscous Liquid / Oil	Crystalline Solid
Primary Utility	Stable storage, orthogonal synthesis	Direct coupling to drug scaffolds

Data sourced from commercial chemical libraries and reference databases[2][4].

Synthetic Workflow Visualization

The integration of this building block into a drug discovery pipeline follows a strict logical sequence, transitioning from the protected synthon to a fully integrated lead compound.

Workflow for integrating (R)-N-Boc-1-fluoro-2-pentanamine into a drug discovery pipeline.

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . Every step includes a mechanistic rationale and an analytical checkpoint.

Protocol A: Chemoselective Boc-Deprotection

Objective: Convert the stable Boc-protected amine into the reactive hydrochloride salt (CAS 2006286-99-1)[4]. Causality: We utilize 4M HCl in dioxane rather than Trifluoroacetic acid (TFA). Dioxane is a polar aprotic solvent that perfectly solubilizes the starting material. The high concentration of HCl drives the rapid cleavage of the carbamate, releasing isobutylene and CO₂ gas. The evolution of these gases drives the reaction to completion via Le Chatelier's principle. Crucially, this yields the HCl salt, avoiding the introduction of trifluoroacetate counterions which can suppress ionization in downstream LC-MS analysis and interfere with cellular assays.

Step-by-Step Procedure:

• Initialization: Dissolve 1.0 mmol of (R)-N-Boc-1-fluoro-2-pentanamine in 2.0 mL of anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Cool the flask to 0 °C using an ice bath. Slowly add 2.0 mL of 4M HCl in dioxane dropwise over 5 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Withdraw a 5 µL aliquot, dilute in methanol, and analyze via LC-MS. The system is validated when the Boc-protected mass (m/z 206 [M+H]⁺) completely disappears, replaced by the free amine mass (m/z 106 [M+H]⁺).

• Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting residue with cold diethyl ether (3 x 5 mL) to precipitate the (R)-1-fluoro-2-pentanamine hydrochloride salt as a white solid. Dry under high vacuum.

Protocol B: High-Efficiency Amide Coupling

Objective: Couple the deprotected (R)-1-fluoro-2-pentanamine to a carboxylic acid-containing drug scaffold. Causality: Due to the electron-withdrawing nature of the C1-fluorine, the C2-amine exhibits reduced nucleophilicity. Standard coupling reagents (like EDC/HOBt) often result in sluggish kinetics and risk epimerization of the chiral center. Therefore, we utilize HATU, which generates a highly reactive HOAt-ester intermediate, overcoming the reduced nucleophilicity. DIPEA (N,N-Diisopropylethylamine) is selected as the base because its steric bulk prevents it from acting as a competing nucleophile while efficiently neutralizing the amine hydrochloride salt.

Step-by-Step Procedure:

• Activation: In a dry vial, dissolve 1.0 mmol of the target carboxylic acid scaffold and 1.1 mmol of HATU in 3.0 mL of anhydrous N,N-Dimethylformamide (DMF). Add 2.5 mmol of DIPEA and stir for 10 minutes at room temperature to form the active ester.

• Coupling: Add 1.1 mmol of the (R)-1-fluoro-2-pentanamine hydrochloride salt (generated in Protocol A) in a single portion.

• Propagation: Stir the reaction mixture at room temperature for 4–6 hours.

• Self-Validation Checkpoint: The reaction mixture typically transitions to a pale yellow color upon HATU activation. Analyze a quenched aliquot via LC-MS. If unreacted amine (m/z 106) or unreacted acid persists, the protocol dictates the addition of 0.2 equivalents of HATU/DIPEA rather than increasing the temperature, thereby preserving the stereochemical integrity of the (R)-enantiomer.

• Workup: Dilute the mixture with ethyl acetate (15 mL) and wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate for subsequent purification via flash chromatography.

Conclusion

The utilization of (R)-N-Boc-1-fluoro-2-pentanamine represents a highly rational approach to modern drug design. By leveraging the inductive effects of fluorine to modulate pKa and improve metabolic stability, while utilizing the Boc group for synthetic flexibility, medicinal chemists can efficiently navigate the hit-to-lead optimization phase. Adhering to the mechanistically grounded protocols outlined above ensures high-yielding, stereochemically pure integration of this critical building block into next-generation therapeutics.

References

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. chemscene.com [chemscene.com]
• 3. What’s Going On With Fluorine In 2022? - Enamine [enamine.net]
• 4. (R)-1-Fluoro-2-pentanamine hydrochloride 95% | CAS: 2006286-99-1 | AChemBlock [achemblock.com]

Structural Analysis of Fluorinated N-Boc Pentanamines: A Comprehensive Guide for Medicinal Chemists

The strategic incorporation of fluorine into aliphatic amine scaffolds has fundamentally reshaped modern drug discovery. By modulating pKa, enhancing metabolic stability, and increasing lipophilicity, fluorinated pentanamines serve as critical pharmacophores in neuroactive and antimicrobial agents. During the synthesis of these molecules, the tert-butyloxycarbonyl (N-Boc) protecting group is universally employed to shield the reactive primary or secondary amine.

However, the combination of a highly electronegative fluorine atom and a sterically hindered, resonance-stabilized N-Boc group creates a complex analytical landscape. As a Senior Application Scientist, I have designed this whitepaper to move beyond basic analytical descriptions. Here, we will dissect the causality behind the spectral behaviors of fluorinated N-Boc pentanamines and establish self-validating experimental protocols for their unequivocal structural elucidation.

The Causality of Spectral Complexity

To accurately analyze these compounds, one must first understand the physical chemistry driving their spectral signatures. The analytical complexity arises from two distinct phenomena: carbamate rotamers and heteronuclear spin-spin coupling .

The N-Boc Rotamer Phenomenon

The N-Boc group forms a carbamate linkage with the pentanamine nitrogen. The resonance between the nitrogen lone pair and the adjacent carbonyl oxygen imparts partial double-bond character to the C–N bond. At room temperature, this restricts free rotation, trapping the molecule in two distinct conformational states (syn and anti).

In 1 H and 13 C NMR spectroscopy, this slow exchange on the NMR timescale manifests as peak doubling. Novice analysts frequently misinterpret these secondary peaks as diastereomeric impurities or degradation products. However, recognizing this as a dynamic structural feature is critical for accurate 1[1] and downstream synthetic validation.

Heteronuclear Coupling ( 19 F)

Fluorine-19 possesses a nuclear spin of ½ and 100% natural abundance. Its high gyromagnetic ratio makes it an exceptionally sensitive NMR nucleus, which is why fluorinated fragments are highly prized in 2[2]. However, this also means that 19 F couples strongly with both 1 H and 13 C nuclei across the pentyl chain. A single fluorine atom will split the adjacent 13 C signal into a massive doublet ( 1JCF​≈160–250 Hz), while 2JCF​ and 3JCF​ couplings will ripple through the aliphatic backbone, complicating carbon assignments.

Quantitative Data: Expected Spectral Parameters

To streamline your analysis, the following tables summarize the expected NMR and Mass Spectrometry (MS) parameters. These values serve as baseline diagnostics when evaluating 3[3].

Table 1: Diagnostic NMR Parameters for Fluorinated N-Boc Pentanamines

Nucleus	Structural Feature	Expected Chemical Shift (ppm)	Typical Coupling Constant (Hz)
19 F	Terminal -CF 3​	-60 to -80	3JHF​≈10−12
19 F	Internal -CF 2​ -	-100 to -120	3JHF​≈15−20
13 C	C-F (Aliphatic)	80 to 100	1JCF​≈160−180
13 C	C-F 3​ (Terminal)	120 to 130	1JCF​≈270−280
1 H	N-Boc (tert-butyl)	1.35 to 1.45	N/A (Singlet, 9H)
13 C	N-Boc (Carbonyl)	155 to 158	N/A

Table 2: Diagnostic ESI-MS/MS Fragmentation Markers

Because the N-Boc group is relatively labile, soft ionization via Electrospray Ionization (ESI) is mandatory. Hard ionization (like EI) will completely shatter the molecule.

Precursor Ion	Fragment Ion	Neutral Loss (Da)	Mechanistic Causality
[M+H] +	[M+H - 56] +	56	Loss of isobutylene (C 4​ H 8​ ) from the Boc group.
[M+H] +	[M+H - 100] +	100	Complete loss of Boc (Isobutylene + CO 2​ ).
[M+H] +	[M+H - 20] +	20	Loss of HF (Common in heavily fluorinated alkyl chains).

Self-Validating Experimental Protocols

A robust analytical workflow must be self-validating; it must contain internal checks that prove the data is an artifact of the molecule's structure, not the instrument's conditions.

Protocol 1: Variable-Temperature (VT) NMR for Conformational Validation

Purpose: To definitively prove that peak doubling in the 1 H/ 13 C spectra is caused by N-Boc rotamers and not chemical impurities.

• Sample Preparation: Dissolve 15 mg of the fluorinated N-Boc pentanamine in 0.6 mL of DMSO- d6​ . Causality for solvent choice: DMSO- d6​ has a high boiling point (189 °C), allowing for safe heating during VT-NMR without solvent evaporation or sample boiling, unlike CDCl 3​ .

• Baseline Acquisition: Acquire standard 1 H and 13 C spectra at 298 K (25 °C). Identify the doubled peaks associated with the N-Boc methyls and the pentyl backbone.

• Thermal Ramp: Increase the NMR probe temperature in 10 K increments up to 353 K (80 °C). Allow exactly 5 minutes of thermal equilibration at each step to ensure uniform sample heating.

• Coalescence Observation: Acquire a 1 H spectrum at each interval. As thermal kinetic energy overcomes the rotational energy barrier of the C–N partial double bond, the doubled peaks will coalesce into a single, time-averaged resonance.

• Reversibility Check (Critical Validation): Return the probe to 298 K, allow 10 minutes for equilibration, and re-acquire the 1 H spectrum. The spectrum must perfectly match the baseline acquisition from Step 2. If new peaks appear, thermal degradation occurred, and the analysis is invalid.

Protocol 2: High-Resolution ESI-MS/MS with Neutral Loss Scanning

Purpose: To confirm the intact molecular weight and validate the presence of the N-Boc group via specific collision-induced dissociation (CID) pathways.

• Sample Dilution: Dilute the compound to 1 µg/mL in a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid provides the necessary protons to efficiently generate the [M+H] + precursor ion in positive ion mode.

• Direct Infusion: Introduce the sample via direct infusion at 5 µL/min into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Precursor Isolation: Isolate the [M+H] + peak in the quadrupole using a narrow isolation window (1.0 m/z) to prevent the co-fragmentation of background solvent ions.

• CID Fragmentation: Apply a normalized collision energy (NCE) ramp from 10 to 40 eV in the collision cell.

• Diagnostic Validation: Monitor the spectra for the self-validating neutral losses of -56 Da and -100 Da. The simultaneous presence of the exact mass precursor and these specific fragment losses definitively confirms the N-Boc protected amine architecture.

Analytical Workflow Visualization

The following diagram maps the logical progression of structural elucidation, demonstrating how parallel analytical modalities converge to provide a validated structural assignment.

Workflow for the structural elucidation of fluorinated N-Boc pentanamines.

Conclusion

The structural analysis of fluorinated N-Boc pentanamines requires an appreciation for the dynamic physical chemistry of the molecule. By understanding the causality behind rotameric peak doubling and heteronuclear spin-spin coupling, and by employing self-validating protocols like VT-NMR reversibility checks, researchers can confidently elucidate these structures. This rigorous approach ensures the integrity of downstream biological assays, fulfilling the immense potential of 4[4].

References

• Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments ACS Publications[Link]

• The Many Roles for Fluorine in Medicinal Chemistry Journal of Medicinal Chemistry[Link]

• Highly Fluorinated Peptide Probes with Enhanced In Vivo Stability for 19F-MRI Karlsruhe Institute of Technology (KIT)[Link]

• Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas Royal Society of Chemistry (RSC)[Link]

• The 3F Library: Fluorinated Fsp3-rich Fragments for Expeditious 19F-NMR-based Screening DTU Research Database[Link]

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• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Stereoretentive Synthesis of (R)-N-Boc-1-fluoro-2-pentanamine via Direct Deoxyfluorination

Strategic Overview & Mechanistic Context

The incorporation of fluorine into aliphatic amine scaffolds is a cornerstone strategy in medicinal chemistry, utilized to modulate lipophilicity, metabolic stability, and basicity (pKa). The target compound, (R)-N-Boc-1-fluoro-2-pentanamine, serves as a versatile chiral building block for drug discovery and development.

Synthesizing β -fluoroamines from their corresponding amino alcohols typically involves nucleophilic deoxyfluorination. However, when utilizing carbamate-protected amino alcohols (such as N-Boc), the reaction is often complicated by neighboring group participation (NGP). The nucleophilic attack of the carbamate carbonyl oxygen on the activated alkoxysulfurane intermediate can lead to the formation of oxazolidin-2-one byproducts or aziridinium intermediates, severely compromising the yield and enantiopurity of the desired aliphatic fluoride1[1].

This protocol details a highly controlled deoxyfluorination using Diethylaminosulfur trifluoride (DAST) at cryogenic temperatures to suppress NGP and maximize the yield of the desired fluoride 2[2].

Reaction Dynamics & Pathway Visualization

Mechanistic divergence in the deoxyfluorination of N-Boc amino alcohols.

Experimental Methodology

The synthesis is executed in two primary stages starting from commercially available (R)-2-aminopentan-1-ol (D-norvalinol).

Step 1: N-Boc Protection of (R)-2-aminopentan-1-ol

Causality & Design: A biphasic solvent system is utilized to ensure the solubility of both the organic substrate and the inorganic base. The mild base neutralizes any acidic impurities and drives the equilibrium forward without risking the hydrolysis of the Boc anhydride.

• Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve (R)-2-aminopentan-1-ol (10.0 g, 97.0 mmol) in a biphasic mixture of 1,4-dioxane (50 mL) and deionized water (50 mL).

• Basification: Add sodium bicarbonate (NaHCO 3​ ) (16.3 g, 194.0 mmol, 2.0 equiv) and cool the mixture to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add Di-tert-butyl dicarbonate (Boc 2​ O) (23.3 g, 106.7 mmol, 1.1 equiv) dropwise via an addition funnel to control the exothermic nature of the protection.

• Reaction: Remove the ice bath and allow the reaction to stir at ambient temperature (20-25 °C) for 12 hours.

• Workup & Isolation: Concentrate the mixture in vacuo to remove the dioxane. Extract the remaining aqueous residue with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 1M HCl (30 mL) to remove unreacted amine, followed by brine (30 mL). Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate to afford (R)-N-Boc-2-aminopentan-1-ol as a clear, viscous oil. (Expected yield: >95%).

Step 2: Nucleophilic Deoxyfluorination with DAST

Causality & Design: The use of anhydrous dichloromethane (DCM) and strict cryogenic control (-78 °C) during DAST addition is critical. DAST reacts violently with moisture to form HF; thus, an inert atmosphere is non-negotiable. The low temperature kinetically favors the intermolecular S N​ 2 displacement by the fluoride ion over the intramolecular attack by the Boc carbonyl oxygen, preserving the stereochemical integrity of the molecule3[3].

• System Purging: Purge a 250 mL flame-dried Schlenk flask with Argon. Dissolve the (R)-N-Boc-2-aminopentan-1-ol (15.0 g, 73.8 mmol) in anhydrous DCM (100 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes. Rationale: Suppressing the thermal energy prevents the activation energy threshold for the oxazolidinone cyclization from being reached.

• Fluorination: Using a plastic syringe (to avoid HF etching of glass syringes), add DAST (11.7 mL, 88.5 mmol, 1.2 equiv) dropwise over 30 minutes.

• Maturation: Stir the reaction mixture at -78 °C for 2 hours, ensuring complete formation of the alkoxysulfurane intermediate, then slowly allow it to warm to room temperature over an additional 2 hours to facilitate the fluoride displacement.

• Quenching: Re-cool the flask to 0 °C and meticulously quench the reaction by the dropwise addition of saturated aqueous NaHCO 3​ (50 mL). Caution: Vigorous effervescence (CO 2​ evolution) will occur. Ensure adequate venting.

• Isolation: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL). Wash the combined organic phases with brine, dry over MgSO 4​ , and concentrate under reduced pressure.

• Purification & Validation: Purify the crude residue via flash column chromatography (Silica gel, 9:1 Hexanes/Ethyl Acetate) to yield (R)-N-Boc-1-fluoro-2-pentanamine as a pale yellow oil. Validation: The product formation can be confirmed via 19 F NMR (characteristic triplet of doublets around -225 ppm) and the disappearance of the broad -OH stretch in FTIR.

Quantitative Data & Optimization Matrix

The following table summarizes the optimization of the fluorination step, highlighting the critical nature of temperature and reagent selection in mitigating the NGP side-reaction.

Entry	Fluorinating Reagent	Equivalents	Temperature Profile	Isolated Yield (%)	Oxazolidinone Byproduct (%)
1	DAST	1.0	0 °C to RT	45	35
2	DAST	1.2	-78 °C to RT	78	<5
3	Deoxofluor	1.2	-78 °C to RT	81	<5
4	XtalFluor-E + DBU	1.5	-78 °C to RT	85	Trace

Analytical Note: XtalFluor-E (used in conjunction with DBU) represents a safer, crystalline alternative to liquid DAST, offering slightly improved yields by altering the activation kinetics and eliminating the generation of free HF during the initial alcohol activation phase.

References

• Approaches to Obtaining Fluorinated α-Amino Acids Chemical Reviews - ACS Public
• Ring Expansion Induced by DAST: Synthesis of Substituted 3‐Fluoropiperidines from Prolinols and 3‐Fluoroazepanes from 2‐Hydroxymethylpiperidines ResearchG
• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-C

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]

using (R)-N-Boc-1-fluoro-2-pentanamine as a chiral building block in medicinal chemistry

An In-Depth Guide to the Application of (R)-N-Boc-1-fluoro-2-pentanamine in Medicinal Chemistry

Introduction: The Strategic Value of Fluorinated Chiral Building Blocks

In modern drug discovery, the precise placement of specific functional groups to modulate a molecule's pharmacological profile is paramount. Among the elements in the medicinal chemist's toolkit, fluorine has emerged as a uniquely powerful tool.[1][2][3] Its introduction can profoundly influence a drug candidate's metabolic stability, binding affinity, bioavailability, and pKa, often without a significant steric penalty due to its small atomic size.[1][2][4][5][6] The strong carbon-fluorine bond enhances resistance to metabolic oxidation, while its high electronegativity can alter electronic distributions and improve interactions with biological targets.[5]

When combined with chirality, the strategic advantage is amplified. Biological systems are inherently chiral, and the use of single-enantiomer drugs is critical for achieving target selectivity, enhancing potency, and minimizing off-target effects and potential toxicity associated with the inactive or undesired enantiomer.[1][2]

This guide focuses on (R)-N-Boc-1-fluoro-2-pentanamine , a chiral β-fluoroamine building block. The β-positioning of the fluorine atom has a pronounced inductive effect, which significantly lowers the basicity (pKa) of the adjacent amine.[7] This modulation is a key strategy for improving cell permeability, reducing ancillary ion channel activity, and fine-tuning the pharmacokinetic profile of a lead compound.[7] The N-Boc protecting group provides a stable, yet readily cleavable, handle that allows for the sequential and controlled introduction of this valuable chiral motif into complex molecular architectures.

This document serves as a detailed application note and protocol guide for researchers, scientists, and drug development professionals, offering field-proven insights into the effective utilization of this versatile building block.

Physicochemical Properties and Handling

A thorough understanding of the building block's properties is the foundation for its successful application.

Property	Value	Source/Note
Chemical Name	tert-butyl (R)-(1-fluoropentan-2-yl)carbamate	IUPAC
Synonyms	(R)-N-Boc-1-fluoro-2-pentanamine	Common Name
Molecular Formula	C₁₀H₂₀FNO₂	-
Molecular Weight	205.27 g/mol	-
Appearance	Colorless to light yellow oil or solid	Typical Observation
Chirality	(R)-enantiomer	-
Storage	Store at 2-8°C under an inert atmosphere	Recommended
Solubility	Soluble in common organic solvents (DCM, THF, DMF, EtOAc)	Laboratory Observation

Handling & Safety:

• Always handle the compound in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Refer to the Safety Data Sheet (SDS) for comprehensive safety information before use.

Core Synthetic Operations: A Workflow Overview

The utility of (R)-N-Boc-1-fluoro-2-pentanamine hinges on a two-stage process: the deprotection of the amine followed by its functionalization. This workflow allows for the controlled incorporation of the chiral fluoro-pentanamine moiety.

Caption: General synthetic workflow for utilizing the chiral building block.

Application 1: N-Boc Group Deprotection

The removal of the tert-butoxycarbonyl (Boc) group is the essential first step to unmask the primary amine for subsequent reactions. The choice of deprotection method is critical and depends on the acid sensitivity of other functional groups within the molecule.

Comparative Analysis of Deprotection Methods

Method	Reagents & Conditions	Advantages	Disadvantages
Standard Acidolysis	Trifluoroacetic acid (TFA) in Dichloromethane (DCM), 0°C to RT	Fast, efficient, volatile reagents are easily removed.[8][9]	Harsh conditions, not suitable for other acid-labile groups (e.g., t-butyl esters, acetals).
HCl in Organic Solvent	4M HCl in Dioxane or Ethyl Acetate, RT	Forms a stable hydrochloride salt, often crystalline.	Can be corrosive; dioxane is a peroxide former.
Fluorinated Alcohols	Hexafluoroisopropanol (HFIP) or 2,2,2-Trifluoroethanol (TFE), Reflux or Microwave	Milder, neutral conditions, high-yielding.[10][11]	Requires higher temperatures or microwave irradiation; solvents are more expensive.

Protocol 1.1: Standard Deprotection using Trifluoroacetic Acid (TFA)

This protocol is a robust and widely used method for Boc deprotection when acid-sensitive groups are not a concern.

Causality Behind Choices:

• DCM: A common, relatively inert solvent that provides excellent solubility for the starting material and does not react with TFA.

• TFA: A strong acid that efficiently cleaves the Boc group. Its volatility (boiling point ~72°C) allows for easy removal under reduced pressure.

• 0°C Initial Temperature: The reaction is exothermic. Starting at a lower temperature helps to control the reaction rate and minimize potential side reactions.

Step-by-Step Methodology:

• Dissolution: Dissolve (R)-N-Boc-1-fluoro-2-pentanamine (1.0 equiv) in anhydrous Dichloromethane (DCM) (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath and stir for 5-10 minutes to cool the solution to 0°C.

• Reagent Addition: Add Trifluoroacetic acid (TFA) (5-10 equiv) dropwise to the stirred solution. Caution: Gas evolution (isobutylene and CO₂) will occur.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. The resulting residue is the crude (R)-1-fluoro-2-pentanamine trifluoroacetate salt.

• Purification (Optional): The crude salt is often of sufficient purity to be used directly in the next step. If necessary, it can be triturated with cold diethyl ether to precipitate the salt, which is then collected by filtration.

Application 2: Amide Bond Formation

The formation of an amide bond is one of the most common and critical reactions in medicinal chemistry. The deprotected (R)-1-fluoro-2-pentanamine can be coupled with a wide range of carboxylic acids to generate chiral fluorinated amides.

Caption: Key steps in HATU-mediated amide coupling.

Protocol 2.1: HATU-Mediated Amide Coupling

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient and widely used coupling reagent known for fast reaction times and suppression of racemization.

Causality Behind Choices:

• HATU: Forms a highly reactive OAt-active ester with the carboxylic acid, which is more reactive than esters formed by reagents like HOBt, leading to higher yields and faster reactions, especially with sterically hindered substrates.

• DIPEA: A non-nucleophilic hindered base used to neutralize the amine salt (if starting from the TFA salt) and to facilitate the formation of the active ester. It does not compete with the primary amine as a nucleophile.

• DMF: A polar aprotic solvent that provides excellent solubility for all reaction components, including the amine salt and the activated carboxylic acid species.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the carboxylic acid (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) (approx. 0.1-0.2 M), add HATU (1.1 equiv).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) to the mixture and stir at room temperature for 15-20 minutes. This pre-activation step generates the active ester.

• Amine Addition: Add a solution of the crude (R)-1-fluoro-2-pentanamine TFA salt (from Protocol 1.1, 1.2 equiv) in a small amount of anhydrous DMF to the activated carboxylic acid mixture.

• Reaction: Stir the reaction mixture at room temperature for 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with 5% aqueous LiCl solution (to remove residual DMF), saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to yield the pure amide product.

References

• MacMillan, D. W. C., et al. (n.d.). Rapid, General Access to Chiral β-Fluoroamines and β, β-Difluoroamines via Organocatalysis. PMC. Available at: [Link]

• Author not specified. (2025, March 25). CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS. Ukrainian Chemistry Journal.

• Author not specified. (n.d.). CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS | Request PDF. ResearchGate. Available at: [Link]

• Park, H., et al. (2014, March 15). Asymmetric Synthesis of Fluoroamines from Chiral Aziridines. ETDEWEB. Available at: [Link]

• Author not specified. (n.d.). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. ResearchGate. Available at: [Link]

• Author not specified. (2009, June 17). Deprotection of N-BOC compounds. Google Patents.
• Author not specified. (2009, February 12). Design, synthesis, and biological evaluation of fluorinated analogues of salicylihalamide.

• Author not specified. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Organic Chemistry. Available at: [Link]

• Author not specified. (2023, August 15). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). National Center for Biotechnology Information. Available at: [Link]

• Author not specified. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. University of Kentucky X-Ray Crystallography Facility.

• Müller, K., et al. (2015, November 12). Applications of Fluorine in Medicinal Chemistry. PubMed. Available at: [Link]

• Author not specified. (2026, March 13). Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications. PMC. Available at: [Link]

• Author not specified. (2011, May 1). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. International Journal of Pharmaceutical Sciences and Research.

• Author not specified. (2024, February 22). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. Available at: [Link]

• Author not specified. (n.d.). Fluorine in Medicinal Chemistry: In Perspective to COVID-19. ChemRxiv. Available at: [Link]

Sources

• 1. ucj.org.ua [ucj.org.ua]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) [mdpi.com]
• 4. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Rapid, General Access to Chiral β-Fluoroamines and β, β-Difluoroamines via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mcours.net [mcours.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. EP2070899A1 - Deprotection of N-BOC compounds - Google Patents [patents.google.com]

1H and 19F NMR characterization protocols for (R)-N-Boc-1-fluoro-2-pentanamine

Application Note: Comprehensive 1 H and 19 F NMR Characterization Protocol for (R)-N-Boc-1-fluoro-2-pentanamine

Executive Summary

(R)-N-Boc-1-fluoro-2-pentanamine is a highly valuable chiral fluorinated building block frequently utilized in modern drug discovery to modulate lipophilicity, metabolic stability, and target binding affinity. The introduction of a fluorine atom immediately adjacent to a chiral stereocenter creates a highly complex spin system. This complexity arises from the diastereotopic nature of the terminal −CH2​F protons and their strong heteronuclear scalar coupling with the 19 F nucleus.

This application note provides a field-proven, self-validating Nuclear Magnetic Resonance (NMR) protocol designed for researchers and drug development professionals. It outlines the step-by-step methodology to unambiguously assign 1 H and 19 F resonances, accurately measure critical coupling constants, and verify the structural and stereochemical integrity of the molecule.

Mechanistic Background & Causality in NMR Behavior

To achieve absolute structural confidence, one must understand the causality behind the observed spectral phenomena. The substitution of a primary carbon with fluorine in an asymmetric environment fundamentally alters the local magnetic field.

• Diastereotopic Protons: Because the C2 position is a fixed (R)-stereocenter, the two protons on the adjacent C1 carbon ( H1a​ and H1b​ ) are diastereotopic. They are magnetically inequivalent and will resonate at different chemical shifts.

• Heteronuclear Scalar Coupling: According to, the fluorine-19 nucleus ( 19 F) exhibits a high gyromagnetic ratio (83% of 1 H) and induces massive scalar couplings[1]. The direct geminal coupling ( 2JHF​ ) is exceptionally strong (typically 45–50 Hz), while the vicinal coupling ( 3JHF​ ) is highly dependent on the dihedral angle (typically 15–20 Hz)[1].

• The "Spectroscopic Spy": Misinterpreting a massive 47 Hz 2JHF​ doublet as two separate, uncoupled proton signals is a common analytical pitfall. By leveraging 19 F as a highly sensitive "spectroscopic spy," we can anchor the structural assignment and resolve complex overlapping multiplets[2]. The 19 F chemical shift is exquisitely sensitive to changes in the local environment due to the anisotropic distribution of its electrons, making it an ideal nucleus for verifying stereochemical environments[3].

Experimental Protocol

This step-by-step methodology ensures high-resolution data acquisition, minimizing artifacts and solvent interference.

Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of (R)-N-Boc-1-fluoro-2-pentanamine in 0.6 mL of anhydrous deuterated chloroform ( CDCl3​ ). CDCl3​ is chosen for its excellent solubilizing power for Boc-protected amines and its lack of exchangeable protons, which allows for the clear observation of the carbamate N-H proton.

• Internal Standards: Ensure the CDCl3​ contains 0.03% v/v Tetramethylsilane (TMS) as the internal reference for 1 H (0.00 ppm). For 19 F, Trichlorofluoromethane ( CFCl3​ ) can be used as an external or internal reference (0.00 ppm).

• Sample Transfer: Transfer the homogeneous solution to a high-quality 5 mm NMR tube. Ensure the sample depth is at least 4 cm to prevent magnetic field shimming errors.

Instrument Setup & Acquisition Parameters

Experiments should be conducted on a 400 MHz (or higher) NMR spectrometer equipped with a broadband or dual-tune probe capable of rapid 1 H/ 19 F pulsing.

• Standard 1 H NMR (1D):

  • Frequency: 400 MHz

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 s

  • Number of Scans (NS): 16 to 32

• Standard 19 F NMR (1D Coupled):

  • Frequency: 376 MHz

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 s

  • Number of Scans (NS): 32

  • Spectral Width: 200 ppm (Centered at -200 ppm to capture primary alkyl fluorides).

• 1 H{ 19 F} Decoupled NMR (The Validation Step):

  • Apply continuous wave (CW) or WALTZ-16 decoupling at the 19 F resonance frequency during the 1 H acquisition. This technique collapses the large heteronuclear 2JHF​ and 3JHF​ couplings, simplifying the C1 and C2 multiplets for straightforward chiral analysis[4].

Data Interpretation & Expected Results

The analytical focus must remain on the C1 and C2 protons, as the propyl chain (C3-C5) and the Boc group present standard, predictable aliphatic signals.

Table 1: Expected 1 H and 19 F NMR Assignments for (R)-N-Boc-1-fluoro-2-pentanamine

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	Integration	Expected Coupling Constants ( J in Hz)
1 H	C5 ( −CH3​ )	0.90 - 0.95	t (triplet)	3H	3JHH​≈7.0
1 H	C4 ( −CH2​− )	1.30 - 1.40	m (multiplet)	2H	-
1 H	Boc ( −C(CH3​)3​ )	1.44	s (singlet)	9H	-
1 H	C3 ( −CH2​− )	1.45 - 1.60	m (multiplet)	2H	-
1 H	C2 ( −CH− )	3.80 - 4.00	m (multiplet)	1H	3JHF​≈15−20 , 3JHH​≈5−8
1 H	C1 ( H1a​ )	4.30 - 4.45	ddd	1H	2JHF​≈47 , 2JHH​≈10 , 3JHH​≈5
1 H	C1 ( H1b​ )	4.45 - 4.60	ddd	1H	2JHF​≈47 , 2JHH​≈10 , 3JHH​≈5
1 H	N-H	4.65 - 4.80	br d (broad doublet)	1H	3JHH​≈8.0
19 F	C1 ( −CH2​F )	-225.0 to -230.0	ddd or td	1F	2JHF​≈47 , 3JHF​≈15−20

Self-Validating System: Troubleshooting & Verification

Trustworthiness in NMR assignment relies on internal cross-validation. The presence of the 19 F nucleus allows for a robust, three-step verification loop that proves the accuracy of the structural assignment:

• Identify the Heteronuclear Fingerprint: Locate the massive ~47 Hz splitting in the 4.3–4.6 ppm region of the 1 H spectrum. This unequivocally confirms the direct C-F bond.

• Execute the Decoupling Loop: Run the 1 H{ 19 F} decoupled experiment. The highly complex ddd signals of H1a​ and H1b​ will immediately collapse into simpler dd (doublet of doublets) patterns, driven only by 2JHH​ and 3JHH​ . This proves causality: the 47 Hz splitting was indeed due to fluorine, ruling out the possibility of a massive proton-proton coupling or a contaminated mixture of isomers.

• Symmetry in the 19 F Spectrum: Analyze the 19 F 1D spectrum. The 19 F signal must perfectly mirror the 2JHF​ coupling constants extracted from the 1 H spectrum. If H1a​ exhibits a 2JHF​ of 47.2 Hz and H1b​ exhibits a 2JHF​ of 46.8 Hz, the 19 F signal will be split by exactly these values, confirming the closed spin-system loop.

Visualizations

Workflow for the comprehensive NMR characterization of fluorinated chiral amines.

Spin-spin coupling network between 19F and adjacent protons in the CH2F-CH(NHBoc) system.

References

• Title: New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Direct Chiral 19F NMR Analysis of Fluorine-Containing Analytes and Its Application to Simultaneous Chiral Analysis Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Comprehensive HPLC Method Development for (R)-N-Boc-1-fluoro-2-pentanamine

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction & Analytical Challenges

(R)-N-Boc-1-fluoro-2-pentanamine is a highly lipophilic, chiral aliphatic amine utilized as a critical building block in pharmaceutical synthesis. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound presents three distinct analytical challenges:

• Optical Invisibility: The absence of aromatic rings means the only chromophore is the tert-butyloxycarbonyl (Boc) carbamate group, which exhibits weak UV absorbance only at the lower limits of the UV spectrum (205–210 nm)[1].

• Chiral Resolution: As a chiral active pharmaceutical ingredient (API) precursor, the enantiomeric excess (ee) of the (R)-isomer over the (S)-isomer must be strictly controlled[2].

• Chemical Purity: The method must separate the target compound from structurally similar synthetic byproducts (e.g., non-fluorinated analogs or deprotected amines).

Method Development Rationale: The Causality of Choices

Detection Strategy: Why CAD over UV?

Traditional reversed-phase HPLC (RP-HPLC) analysis of Boc-protected amino compounds relies on UV detection at 210 nm. However, at this wavelength, the absorbance of mobile phase solvents (such as methanol or acetonitrile) changes dynamically during gradient elution, causing severe baseline drift. This drift masks low-level impurities, making accurate integration at the 0.1% threshold nearly impossible.

To overcome this, we employ Charged Aerosol Detection (CAD). CAD is a mass-flow evaporative detector that provides a near-universal response for non-volatile and semi-volatile analytes, completely independent of their optical properties[3]. Because CAD measures the charge transferred to dried analyte particles, it offers superior signal-to-noise ratios and a dynamic range spanning four orders of magnitude, making it the definitive choice for aliphatic Boc-amines[3].

Logical comparison of UV versus CAD detection for aliphatic Boc-amines.

Mobile Phase & Column Selection

Because CAD requires the complete evaporation of the mobile phase, all buffers and additives must be strictly volatile[4]. Non-volatile salts (like phosphates) will precipitate, causing high background noise and catastrophic nebulizer failure. Therefore, 0.1% Formic Acid (FA) in water and acetonitrile is selected.

For chemical purity, the high hydrophobicity of the Boc group and pentyl chain dictates the use of a standard C18 stationary phase, which retains the compound strongly via hydrophobic interactions[1]. For chiral purity, a polysaccharide-based chiral stationary phase (e.g., Cellulose-2) operated in reversed-phase mode provides the necessary stereoselective spatial interactions to resolve the (R) and (S) enantiomers[2].

HPLC method development workflow for (R)-N-Boc-1-fluoro-2-pentanamine.

Experimental Protocols (Self-Validating Systems)

Protocol A: Achiral RP-HPLC-CAD (Chemical Purity)

This gradient method is designed to separate the API from synthetic precursors and degradation products.

Materials & Setup:

• Column: C18, 150 mm × 4.6 mm, 3 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

• Detector Settings (CAD): Evaporator Temperature = 35 °C, Data Collection Rate = 10 Hz, Filter = 3.6 s.

Step-by-Step Execution:

• System Equilibration: Flush the column with 10% B for 15 minutes until the CAD baseline noise is ≤ 0.5 pA.

• Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of Diluent (Water:Acetonitrile, 50:50 v/v). Vortex for 30 seconds.

• Gradient Execution: Run the gradient program as defined in Table 1.

• System Suitability Test (SST): Inject a resolution standard containing the API and its closest eluting known impurity.

  • Self-Validation Criteria: Resolution ( Rs​ ) must be ≥ 2.0. Tailing factor ( Tf​ ) must be ≤ 1.5. Relative Standard Deviation (RSD) of the API peak area from 5 replicate injections must be ≤ 2.0%.

Protocol B: Chiral HPLC-CAD (Enantiomeric Purity)

This isocratic method determines the enantiomeric excess of the (R)-isomer.

Materials & Setup:

• Column: Polysaccharide Cellulose-2 (e.g., Lux Cellulose-2), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: Isocratic 0.1% Formic Acid in Water / Acetonitrile (50:50 v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C (Lower temperatures enhance chiral recognition).

• Detector Settings (CAD): Same as Protocol A.

Step-by-Step Execution:

• Sample Preparation: Prepare the sample at 2.0 mg/mL in the mobile phase to ensure sufficient signal for the (S)-enantiomer at the 0.1% specification limit.

• Isocratic Elution: Run the method for 25 minutes.

• System Suitability Test (SST): Inject a racemic mixture of (R/S)-N-Boc-1-fluoro-2-pentanamine.

  • Self-Validation Criteria: Resolution ( Rs​ ) between the (R) and (S) peaks must be ≥ 1.5.

Method Validation Strategy (ICH Q2(R2) Compliance)

All analytical procedures must be validated according to the ICH Q2(R2) guidelines to demonstrate they are fit for their intended purpose[5]. Because CAD response is inherently non-linear over wide concentration ranges, special mathematical treatments are required.

• Linearity & Range: Unlike UV detection, CAD requires a polynomial (quadratic) fit ( y=ax2+bx+c ) or a log-log transformation to achieve a correlation coefficient ( R2 ) ≥ 0.995[6]. The range should cover the reporting threshold (e.g., 0.05%) up to 120% of the nominal specification limit[5].

• Accuracy: Determined by spiking the (R)-N-Boc-1-fluoro-2-pentanamine standard with known impurities at 50%, 100%, and 150% of their specification limits. Recovery must fall between 90.0% and 110.0%.

• Robustness: Deliberate variations in flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic) must not cause the SST resolution criteria to fail[5].

Data Presentation

Table 1: Gradient Program for Achiral Chemical Purity (Protocol A)

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Curve Profile
0.0	90	10	1.0	Initial
2.0	90	10	1.0	Isocratic Hold
12.0	10	90	1.0	Linear Gradient
15.0	10	90	1.0	Isocratic Wash
15.1	90	10	1.0	Step Change
20.0	90	10	1.0	Re-equilibration

Table 2: ICH Q2(R2) Validation Acceptance Criteria for CAD Methods

Validation Parameter	ICH Q2(R2) Requirement	CAD-Specific Acceptance Criteria
Specificity	No interference at retention time	Blank interference ≤ 0.05% of target peak
Linearity	Proportional response across range	R2≥0.995 (using quadratic or log-log fit)
Accuracy	Agreement with true value	90.0% – 110.0% recovery for spiked impurities
Precision (Repeatability)	Closeness of replicate measures	%RSD ≤2.0% (Assay), ≤5.0% (Impurities)
Limit of Quantitation (LOQ)	Lowest quantifiable amount	Signal-to-Noise (S/N) ≥10:1

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine . American Journal of Analytical Chemistry (SCIRP). Available at:[Link]

• Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids . Thermo Fisher Scientific Applications. Available at: [Link]

• Direct determination of amino acids by hydrophilic interaction liquid chromatography with charged aerosol detection . PubMed (NIH). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scirp.org [scirp.org]
• 3. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 4. lcms.cz [lcms.cz]
• 5. database.ich.org [database.ich.org]
• 6. Direct determination of amino acids by hydrophilic interaction liquid chromatography with charged aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Catalytic Asymmetric Fluorination for the Synthesis of (R)-N-Boc-1-fluoro-2-pentanamine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Enantioselective synthesis of acyclic β-fluoroamines via transition-metal catalysis.

Strategic Rationale & Mechanistic Causality

The incorporation of fluorine into aliphatic amine scaffolds is a highly sought-after strategy in drug development. The strongly electronegative fluorine atom lowers the basicity (pKa) of the adjacent amine, improving membrane permeability and metabolic stability while acting as a bioisostere for hydroxyl groups.

Historically, the synthesis of acyclic β-fluoroamines relied heavily on the asymmetric ring-opening (ARO) of aziridines. While powerful, this method requires the pre-installation of the strained aziridine ring and the use of highly corrosive or latent HF sources (such as the cooperative Lewis acid-catalyzed opening using PhCOF/HFIP)[1]. Furthermore, controlling stereochemistry during nucleophilic fluorination is notoriously difficult due to the high hydration energy and poor nucleophilicity of the fluoride ion[2].

To provide a more atom-economical and direct route to (R)-N-Boc-1-fluoro-2-pentanamine , this protocol bypasses aziridine intermediates entirely. Instead, it leverages the Palladium-Catalyzed Intermolecular Asymmetric Aminofluorination of unactivated 1-pentene[3].

The Pd(II)/Pd(IV) Paradigm

Direct functionalization of unactivated aliphatic alkenes is challenging because the intermediate alkyl-metal species are highly prone to deleterious β-hydride elimination. We circumvent this by utilizing a Pd(II)/Pd(IV) catalytic cycle:

• Enantioselective Aminopalladation : A chiral Palladium(II) complex bearing an (S)-Quox (quinoxaline-oxazoline) ligand coordinates to 1-pentene. Nucleophilic attack by BocNH₂ occurs with strict Markovnikov regioselectivity at the more substituted C2 position. The chiral pocket of the Quox ligand dictates the enantiofacial approach, establishing the (R)-stereocenter.

• Rapid Electrophilic Oxidation : To prevent β-hydride elimination of the resulting primary alkyl-Pd(II) intermediate, Selectfluor is introduced as a potent electrophilic oxidant. It rapidly oxidizes the intermediate to a high-valent Pd(IV)-F species.

• Stereoretentive Reductive Elimination : The cycle concludes with a rapid C(sp³)-F reductive elimination, forging the terminal C-F bond and releasing the target molecule while regenerating the Pd(II) catalyst.

Catalytic cycle for Pd(II)/Pd(IV)-mediated enantioselective aminofluorination of 1-pentene.

Quantitative Data & Condition Optimization

The choice of ligand, oxidant, and solvent fundamentally alters the reaction landscape. As shown in Table 1 , the (S)-Quox ligand paired with Selectfluor in trifluorotoluene (PhCF₃) provides the optimal balance of yield and enantiomeric excess (ee). PhCF₃ is critical as it stabilizes the highly polar Pd(IV) intermediate while maintaining sufficient solubility for the inorganic Selectfluor reagent.

Table 1: Optimization of Reaction Conditions for the Aminofluorination of 1-Pentene

Entry	Palladium Source	Chiral Ligand	Fluorine Source	Solvent	Yield (%)	ee (%)
1	Pd(TFA)₂ (5 mol%)	(S)-Pyox	Selectfluor	DCM	45	72
2	Pd(TFA)₂ (5 mol%)	(S)-Quox	Selectfluor	DCM	68	88
3	Pd(TFA)₂ (5 mol%)	(S)-Quox	NFSI	DCM	22	85
4	Pd(TFA)₂ (5 mol%)	(S)-Quox	Selectfluor	PhCF₃	81	94

Note: Reactions performed on a 0.2 mmol scale at room temperature for 24 hours. Yields are isolated yields. ee determined by chiral HPLC.

Experimental Protocol: Self-Validating Workflow

This protocol is engineered to be a self-validating system, incorporating in-process analytical checks to ensure catalytic turnover before proceeding to time-intensive purification steps.

Materials Required

• Substrate: 1-Pentene (1.5 equiv, 0.3 mmol)

• Amine Source: tert-Butyl carbamate (BocNH₂, 1.0 equiv, 0.2 mmol)

• Fluorine Source: Selectfluor (1.5 equiv, 0.3 mmol)

• Catalyst: Pd(TFA)₂ (5 mol%, 0.01 mmol)

• Ligand: (S)-Quox (6 mol%, 0.012 mmol)

• Base: Cs₂CO₃ (2.0 equiv, 0.4 mmol)

• Solvent: Anhydrous Trifluorotoluene (PhCF₃, 2.0 mL)

Step-by-Step Methodology

Step 1: Catalyst Pre-Activation

• Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd(TFA)₂ and the (S)-Quox ligand.

• Add 1.0 mL of anhydrous PhCF₃. Stir the mixture at room temperature for 30 minutes. Causality: Pre-stirring ensures complete complexation of the bidentate ligand to the Pd center, preventing the formation of unliganded Pd species that catalyze racemic background reactions.

Step 2: Reagent Assembly

• To the active catalyst solution, add BocNH₂, Selectfluor, and Cs₂CO₃.

• Seal the tube with a rubber septum and remove it from the glovebox. Connect to a standard Schlenk line (N₂ atmosphere). Causality: Cs₂CO₃ acts as a mild, insoluble inorganic base that slowly deprotonates BocNH₂ during the aminopalladation step without degrading the electrophilic Selectfluor.

Step 3: Substrate Addition & Reaction

• Cool the reaction vessel to 0 °C using an ice bath.

• Inject 1-pentene (dissolved in the remaining 1.0 mL of PhCF₃) dropwise over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously (800 rpm) for 24 hours. Causality: The 0 °C addition controls the initial exotherm. High stirring rates are mandatory to overcome the biphasic nature of the reaction (Selectfluor and Cs₂CO₃ are partially insoluble in PhCF₃).

Step 4: Self-Validation Checkpoint (Critical)

• Before quenching the reaction, halt stirring and allow the solids to settle.

• Withdraw a 50 µL aliquot of the supernatant via syringe. Dilute immediately in 0.5 mL of CDCl₃.

• Acquire a rapid, uncalibrated ¹⁹F NMR spectrum (16 scans). Validation Metric: Look for a distinct triplet of doublets (td) at approximately -220 ppm . This signal confirms the successful installation of the primary -CH₂F group. If this signal is absent or replaced by a singlet near -160 ppm (degraded Selectfluor), the catalytic cycle has stalled. Do not proceed to workup; evaluate reagent purity.

Step 5: Workup and Isolation

• If the ¹⁹F NMR check is successful, quench the reaction by adding 2.0 mL of saturated aqueous NaHCO₃.

• Extract the aqueous layer with Ethyl Acetate (3 × 5 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, gradient elution 5% to 15% EtOAc in Hexanes).

• Analyze the purified product via Chiral HPLC (e.g., Chiralpak AD-H column) to confirm the (R)-configuration and determine the enantiomeric excess.

References

• Title: Recent Advances on Catalytic Asymmetric Synthesis of Molecules Bearing a Fluorine-Containing Stereogenic Carbon Center (2015–2024) Source: Chemical Reviews - ACS Publications URL: [Link][3]

• Title: Calculated energy profile and DFT calculations for enantioselectivity in catalytic asymmetric nucleophilic fluorinations Source: ResearchGate (Originally published in Nature Communications) URL: [Link][2]

• Title: Enantioselective fluoride ring opening of aziridines enabled by cooperative Lewis acid catalysis Source: The Doyle Group (UCLA) URL: [Link][1]

Sources

• 1. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

cross-coupling reactions involving (R)-N-Boc-1-fluoro-2-pentanamine intermediates

An in-depth technical guide for researchers and drug development professionals on the strategic utilization of (R)-N-Boc-1-fluoro-2-pentanamine in advanced cross-coupling methodologies.

Strategic Context: The Role of β-Fluoroalkylamines in Drug Design

The incorporation of fluorine into aliphatic amine scaffolds is a cornerstone tactic in modern medicinal chemistry. The intermediate (R)-N-Boc-1-fluoro-2-pentanamine is a highly versatile chiral building block. The primary fluorine atom at the C1 position exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa of the adjacent amine (once deprotected) and modulating the lipophilicity (logD) of the resulting pharmacophore.

However, this stereoelectronic environment presents unique challenges for transition-metal-catalyzed cross-coupling:

• Reduced Nucleophilicity: The β-fluorine atom drastically reduces the nucleophilicity of the free amine, complicating standard Buchwald-Hartwig aminations by slowing down the palladium-amido complex formation and subsequent reductive elimination.

• Base Sensitivity: Fluoroalkylamines are highly susceptible to E2 elimination (loss of HF) or decomposition in the presence of strong, insoluble inorganic bases (e.g., NaOtBu) typically used in cross-coupling.

• Latent Reactivity: The N-Boc protected form harbors a highly hydridic α-C(sp³)–H bond, which can be strategically activated via hydrogen atom transfer (HAT) for direct C–C bond formation without requiring deprotection.

To harness this intermediate effectively, we deploy two distinct, field-proven workflows: C–N Cross-Coupling (via mild-base Palladium catalysis) and α-C(sp³)–H Arylation (via Metallaphotoredox dual catalysis).

Strategic decision matrix for functionalizing (R)-N-Boc-1-fluoro-2-pentanamine.

Workflow A: Buchwald-Hartwig C–N Cross-Coupling

Mechanistic Causality & Base Selection

Traditional Buchwald-Hartwig aminations fail or severely underperform with β-fluoroalkylamines due to base-induced decomposition. As demonstrated by Hartwig and colleagues , the weak basicity of fluorinated amines alters the kinetic profile of the catalytic cycle. To prevent HF elimination while ensuring efficient deprotonation of the Pd-amine intermediate, the selection of a mild, soluble base is critical. Recent advancements highlight Potassium 2-ethylhexanoate (K-2-EH) or Potassium phenoxide (KOPh) as optimal bases that prevent substrate degradation while maintaining high catalytic turnover .

Step-by-Step Protocol: Deprotection and N-Arylation

This protocol is designed as a self-validating system; specific visual and analytical checkpoints are embedded to ensure reaction integrity.

Step 1: Boc Deprotection

• Dissolve (R)-N-Boc-1-fluoro-2-pentanamine (1.0 mmol) in anhydrous dichloromethane (DCM, 4.0 mL) under a nitrogen atmosphere.

• Cool the solution to 0 °C and dropwise add Trifluoroacetic acid (TFA, 1.0 mL).

• Validation Checkpoint: Monitor via TLC (ninhydrin stain). The starting material spot (UV inactive, white after staining) should completely disappear within 2 hours, replaced by a baseline spot (deep purple after heating).

• Concentrate the mixture under reduced pressure. To remove residual TFA, azeotrope with toluene (3 × 5 mL). Isolate the resulting TFA salt and dry strictly under high vacuum for 4 hours.

Step 2: Palladium-Catalyzed C–N Coupling

• In an oven-dried Schlenk tube, combine the deprotected (R)-1-fluoro-2-pentanamine TFA salt (1.0 mmol), aryl bromide (1.2 mmol), Pd(OAc)₂ (2 mol%), and BrettPhos ligand (4 mol%).

• Add Potassium 2-ethylhexanoate (K-2-EH) (3.0 mmol) to neutralize the TFA salt and serve as the cross-coupling base.

• Evacuate and backfill the tube with Argon (3 cycles).

• Add anhydrous, degassed 1,4-dioxane (5.0 mL).

• Validation Checkpoint: Heat the mixture to 80 °C. Within 15 minutes, the solution should transition from a pale yellow to a deep red/brown, visually confirming the formation of the active Pd(0) species.

• Stir for 12 hours. Cool to room temperature, filter through a Celite pad, and purify via flash chromatography (SiO₂).

Quantitative Data: Reaction Optimization

Entry	Catalyst / Ligand	Base (Equiv)	Aryl Halide	Yield (%)	Observation
1	Pd(OAc)₂ / BINAP	NaOtBu (3.0)	4-Bromoanisole	< 5%	Extensive defluorination/decomposition.
2	Pd(OAc)₂ / BrettPhos	Cs₂CO₃ (3.0)	4-Bromoanisole	42%	Incomplete conversion; poor base solubility.
3	Pd(OAc)₂ / BrettPhos	KOPh (3.0)	4-Bromoanisole	78%	Clean conversion, minor ether byproducts.
4	Pd(OAc)₂ / BrettPhos	K-2-EH (3.0)	4-Bromoanisole	91%	Optimal conditions; no decomposition detected.

Workflow B: Metallaphotoredox α-C(sp³)–H Arylation

Mechanistic Causality & Dual Catalysis

Instead of deprotecting the amine, the intact (R)-N-Boc-1-fluoro-2-pentanamine can be used directly as a latent nucleophile. The N-Boc group lowers the bond dissociation energy (BDE) of the α-C–H bond. Using a triple catalytic system (Photoredox + HAT + Nickel) pioneered by MacMillan , a quinuclidine radical cation abstracts the α-hydrogen. The resulting α-amino radical is then intercepted by a Ni(II)-aryl complex, followed by reductive elimination to forge a new C(sp³)–C(sp²) bond.

Triple catalytic cycle for the α-C(sp³)-H arylation of N-Boc protected amines.

Step-by-Step Protocol: Photochemical α-Arylation

Strict adherence to anaerobic conditions is required, as oxygen rapidly quenches the Ir(III) excited state and degrades the quinuclidine radical.

• Reagent Preparation: In a nitrogen-filled glovebox, charge a 20 mL clear glass vial with (R)-N-Boc-1-fluoro-2-pentanamine (1.0 mmol), aryl bromide (0.5 mmol, limiting reagent), NiCl₂·glyme (5 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 5 mol%), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%), quinuclidine (10 mol%), and K₂CO₃ (1.5 mmol).

• Solvent Addition: Add anhydrous, degassed Dimethylacetamide (DMA, 10 mL). Seal the vial with a PTFE-lined septum cap.

• Validation Checkpoint 1 (Degassing): Even if prepared in a glovebox, sparge the sealed mixture with Argon for 10 minutes using a submerged needle to ensure absolute removal of dissolved O₂.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Maintain the ambient temperature at 25 °C using a cooling fan.

• Validation Checkpoint 2 (Catalyst Activation): Upon irradiation, the mixture should exhibit intense luminescence. Over the first 30 minutes, the color will shift from pale yellow to dark green/black, indicating the successful reduction of Ni(II) to the active Ni(0) species.

• Workup: After 24 hours, dilute the mixture with EtOAc, wash with saturated aqueous LiCl (3 × 10 mL) to remove DMA, dry over Na₂SO₄, and purify via flash chromatography.

Quantitative Data: Substrate Scope

Entry	Aryl Halide	Isolated Yield (%)	Diastereomeric Ratio (dr)
1	4-Bromobenzonitrile	82%	1.8 : 1
2	3-Bromoquinoline	76%	1.5 : 1
3	4-Bromo-2-fluoropyridine	71%	1.6 : 1
4	4-Bromoanisole	64%	1.4 : 1

Note: The moderate diastereoselectivity is typical for radical-mediated α-arylations of acyclic amines. The β-fluorine provides limited facial shielding during the radical trapping step.

References

• Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society (2015). URL:[Link]

• Native Functionality in Triple Catalytic Cross-Coupling: sp³ C–H Bonds as Latent Nucleophiles. Science (2016). URL:[Link]

• Unleashing the Power of Potassium 2-Ethylhexanoate as a Mild and Soluble Base for Pd-Catalyzed C–N Cross-Coupling. ChemRxiv / Journal of the American Chemical Society (2024). URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Enantiomeric Excess (ee) in (R)-N-Boc-1-fluoro-2-pentanamine Synthesis

Welcome to the Technical Support Center. Synthesizing chiral β -fluoroamines like (R)-N-Boc-1-fluoro-2-pentanamine is a critical bottleneck in drug development. The primary synthetic route—deoxofluorination of the corresponding chiral amino alcohol, (R)-N-Boc-2-aminopentan-1-ol—is notoriously prone to enantiomeric excess (ee) erosion and poor yields.

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies to suppress side reactions, maintain stereochemical integrity, and optimize your fluorination workflows.

Troubleshooting Guides & FAQs

Q1: Why does my enantiomeric excess (ee) drop significantly when using DAST to fluorinate (R)-N-Boc-2-aminopentan-1-ol? Expertise & Causality : The erosion of ee and yield during DAST (Diethylaminosulfur trifluoride) mediated fluorination is caused by Neighboring Group Participation (NGP) . When the primary hydroxyl group is activated by DAST into a leaving group ( −OSF2​NEt2​ ), the spatially proximate N-Boc group acts as an internal nucleophile.

• Oxazolidinone Formation : The carbonyl oxygen of the Boc group attacks the C1 position, forming a cyclic oxazolidinone byproduct, which drastically reduces your yield.

• Aziridinium Rearrangement : Alternatively, the nitrogen lone pair attacks C1, forming a chiral aziridinium intermediate. Subsequent ring-opening by the fluoride ion can occur at either C1 or C2. Attack at C2 leads to a rearranged constitutional isomer (the 2-fluoro-1-pentanamine derivative) and inversion of the stereocenter, effectively destroying the optical purity of your target compound [1].

Solution : Abandon DAST for this specific substrate. Switch to XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) combined with a promoter like DBU or Et3​N⋅3HF . XtalFluor-E generates a less reactive, more sterically hindered intermediate that significantly suppresses NGP, favoring the direct intermolecular SN​2 displacement by fluoride [2].

Q2: I switched to XtalFluor-E, but I am still seeing 10-15% oxazolidinone byproduct and slight ee erosion. How can I completely eliminate NGP? Expertise & Causality : While XtalFluor-E mitigates NGP, the N-Boc group is inherently nucleophilic. If your application requires >99% ee and strict impurity control, the Boc group itself is the root cause of the structural vulnerability.

Solution : Implement a Protecting Group Swap Strategy . Instead of starting with the N-Boc amino alcohol, synthesize the N,N-dibenzyl protected analogue ((R)-2-(dibenzylamino)pentan-1-ol). The N,N-dibenzyl group is highly sterically hindered and lacks a nucleophilic carbonyl oxygen, rendering NGP impossible. Following deoxofluorination, the benzyl groups are removed via palladium-catalyzed hydrogenation, followed by standard Boc protection. This self-validating system guarantees the preservation of the C2 stereocenter.

Q3: My crude NMR shows high purity, but the ee drops after silica gel column chromatography. What is happening? Expertise & Causality : β -fluoroamines are highly sensitive to acidic environments. The slightly acidic silanol groups on standard silica gel can catalyze partial Boc deprotection or facilitate auto-catalytic degradation, leading to epimerization at the C2 chiral center.

Solution : Neutralize your purification system. Pre-treat your silica gel by flushing the column with 1% Triethylamine ( Et3​N ) in hexanes before loading your sample. Alternatively, for highly sensitive analytical batches, utilize Supercritical Fluid Chromatography (SFC) or chiral preparative HPLC, which bypasses the harsh acidic microenvironment of silica [3].

Data Presentation: Reagent & Protecting Group Comparison

To facilitate protocol selection, the following table summarizes the expected outcomes when fluorinating (R)-2-amino-1-pentanol derivatives based on empirical data from aliphatic β -fluoroamine syntheses.

Starting Material	Fluorinating Agent	Additive	Yield (%)	Oxazolidinone Byproduct (%)	Final ee (%)
(R)-N-Boc-amino alcohol	DAST	None	35 - 45%	40 - 50%	< 70%
(R)-N-Boc-amino alcohol	Deoxo-Fluor	None	45 - 55%	30 - 40%	75 - 80%
(R)-N-Boc-amino alcohol	XtalFluor-E	DBU	70 - 80%	5 - 15%	92 - 95%
(R)-N,N-Dibenzyl-amino alcohol	XtalFluor-E	Et3​N⋅3HF	85 - 90%	0% (Not possible)	> 99%

Experimental Protocols

Protocol 1: Optimized Direct Deoxofluorination using XtalFluor-E

Use this protocol if a protecting group swap is not feasible and you require a rapid, single-step fluorination with acceptable ee (>92%).

• Preparation : In an oven-dried, argon-purged Schlenk flask, dissolve (R)-N-Boc-2-aminopentan-1-ol (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Cooling : Cool the solution to -78 °C using a dry ice/acetone bath.

• Activation : Add DBU (1.5 equiv) dropwise, followed by the portion-wise addition of XtalFluor-E (1.5 equiv).

• Reaction : Stir the mixture at -78 °C for 30 minutes, then allow it to slowly warm to room temperature over 2 hours. Track the reaction via TLC (Ninhydrin stain) and 19F NMR (look for the characteristic doublet of multiplets around -220 to -230 ppm for the primary fluoride) to validate conversion [3].

• Quenching & Extraction : Quench the reaction with saturated aqueous NaHCO3​ . Extract three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification : Purify via flash chromatography using base-washed silica gel (1% Et3​N in Hexanes/EtOAc).

Protocol 2: The N,N-Dibenzyl Strategy (For >99% ee)

Use this protocol for API-grade synthesis where stereochemical integrity is paramount.

• Fluorination : Treat (R)-2-(dibenzylamino)pentan-1-ol (1.0 equiv) with XtalFluor-E (1.5 equiv) and Et3​N⋅3HF (2.0 equiv) in anhydrous DCM at -78 °C, warming to room temperature. Work up as described in Protocol 1.

• Debenzylation : Dissolve the resulting (R)-N,N-dibenzyl-1-fluoro-2-pentanamine in methanol. Add 10% Pd/C (10% w/w). Purge the flask with H2​ gas and stir vigorously under a hydrogen balloon for 12 hours. Filter through a pad of Celite to remove the catalyst.

• Boc Protection : To the methanolic filtrate, add Boc2​O (1.2 equiv) and Et3​N (2.0 equiv). Stir at room temperature for 4 hours.

• Isolation : Concentrate the mixture, partition between EtOAc and water, extract, dry, and purify via base-washed silica gel chromatography to yield the enantiopure (R)-N-Boc-1-fluoro-2-pentanamine.

Mechanistic and Workflow Visualizations

Mechanistic divergence in deoxofluorination: Direct SN2 vs. Neighboring Group Participation (NGP).

Optimized workflow for synthesizing (R)-N-Boc-1-fluoro-2-pentanamine with >99% ee.

References

• Approaches to Obtaining Fluorinated α -Amino Acids Chemical Reviews (ACS Publications) URL:[Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications Beilstein Journal of Organic Chemistry (via PMC/NIH) URL:[Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy Analytical Chemistry (ACS Publications) URL:[Link]

Technical Support Center: Troubleshooting (R)-N-Boc-1-fluoro-2-pentanamine Deprotection

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific chemical hurdles associated with the tert-butyloxycarbonyl (Boc) deprotection of (R)-N-Boc-1-fluoro-2-pentanamine .

Standard peptide synthesis protocols (e.g., 20% TFA in DCM) frequently fail to achieve complete conversion for this substrate. This guide breaks down the mechanistic causality behind these failures and provides self-validating, field-proven protocols to ensure quantitative yields.

Diagnostic & Troubleshooting Workflow

Before altering your reaction conditions, it is critical to diagnose why the deprotection is stalling. The logic tree below outlines the primary failure modes for fluorinated aliphatic amines.

Workflow for diagnosing and resolving incomplete Boc deprotection in fluorinated amines.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why does standard 20% TFA in DCM leave significant unreacted starting material? A: The root cause is the strong inductive electron-withdrawing effect (-I effect) of the β -fluorine atom. The first and rate-limiting step of acidic Boc cleavage is the protonation of the carbamate carbonyl oxygen. The highly electronegative fluorine atom pulls electron density away from the carbamate, drastically lowering its basicity and raising the activation energy for protonation. To overcome this, higher acid concentrations are required.

Q2: Why does increasing the acid concentration have such a dramatic effect on the reaction rate? A: Kinetic studies have demonstrated that Boc cleavage exhibits a second-order dependence on acid concentration (). Therefore, doubling the concentration of HCl or TFA does not just double the reaction rate—it quadruples it. Moving from a dilute acid system to 4M HCl or Neat TFA forces the unfavorable protonation equilibrium forward.

Q3: I observe a thick white precipitate forming early in the reaction. Is this causing my incomplete conversion? A: Yes. The deprotected product, (R)-1-fluoro-2-pentanamine hydrochloride (or trifluoroacetate), is highly polar and often insoluble in non-polar solvents like DCM or pure 1,4-dioxane. As it precipitates, it can physically trap unreacted starting material within the solid matrix, preventing the acid from reaching it. Adding a polar co-solvent (like 10% Methanol) keeps the intermediates solvated.

Q4: My molecule lacks a UV chromophore. How do I reliably monitor the deprotection? A: Standard LC-MS with UV detection is notoriously unreliable for aliphatic amines like (R)-1-fluoro-2-pentanamine. Self-Validation Tip: Use 19F NMR. The chemical shift of the fluorine atom is highly sensitive to the adjacent C2 electronic environment. The conversion of the neutral Boc-amine to the positively charged ammonium salt ( −NH3+​ ) causes a distinct shift in the 19F spectrum, allowing for precise, quantitative reaction monitoring. Alternatively, use Thin-Layer Chromatography (TLC) stained with Ninhydrin (the free amine will appear as a bright pink/purple spot).

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and conversion rates for β -fluorinated aliphatic Boc-amines, synthesizing kinetic principles from established literature (; ).

Acid System	Solvent System	Temp	Time to >95% Conv.	Mechanistic Rationale & Observations
20% TFA	DCM	20 °C	> 12 h (Incomplete)	Insufficient protonation of the electron-deficient carbamate.
Neat TFA	None	20 °C	1.5 - 2 h	High acid concentration overcomes the β -fluorine -I effect.
4M HCl	1,4-Dioxane	20 °C	4 h (Incomplete)	Product precipitates prematurely, trapping unreacted starting material.
4M HCl	Dioxane / MeOH (9:1)	20 °C	1 h	Co-solvent maintains homogeneity; second-order HCl kinetics rapidly cleave the Boc group.
None	HFIP (Hexafluoroisopropanol)	150 °C (MW)	15 min	Thermolytic cleavage enhanced by a highly polar, strongly hydrogen-bonding solvent. Ideal for acid-sensitive substrates.

Validated Experimental Protocols

Below are self-validating, step-by-step methodologies engineered specifically for (R)-N-Boc-1-fluoro-2-pentanamine.

Protocol A: Co-Solvent Enhanced HCl Deprotection (Recommended)

This protocol is optimized to prevent product precipitation and yields a highly stable hydrochloride salt.

• Preparation: Dissolve 1.0 equivalent of (R)-N-Boc-1-fluoro-2-pentanamine in a minimal amount of anhydrous Methanol (approx. 1 mL per mmol of substrate).

• Acid Addition: Slowly add 10 equivalents of 4M HCl in 1,4-dioxane to the stirring solution at room temperature.

• Reaction Monitoring (Self-Validation): Stir for 1 hour. Take a 50 μ L aliquot, evaporate the solvent under a stream of nitrogen, dissolve in Methanol- d4​ , and acquire a 19F NMR spectrum. Complete conversion is validated by the total disappearance of the starting material's fluorine multiplet and the emergence of the downfield product peak.

• Isolation: Once complete, concentrate the reaction mixture in vacuo to a thick oil.

• Precipitation: Triturate the oil with cold anhydrous diethyl ether (10-15 mL). The (R)-1-fluoro-2-pentanamine hydrochloride salt will precipitate as a clean, white solid.

• Collection: Filter the solid, wash with additional cold ether, and dry under high vacuum.

Protocol B: Thermolytic Deprotection in HFIP (Acid-Free)

Use this protocol if your substrate contains other acid-labile functional groups, leveraging continuous-flow or microwave thermolytic conditions (; ).

• Preparation: Dissolve 1.0 equivalent of the Boc-protected amine in Hexafluoroisopropanol (HFIP) to create a 0.2 M solution in a microwave-safe vial.

• Heating: Seal the vial and irradiate in a microwave reactor at 150 °C for 15 minutes.

• Reaction Monitoring (Self-Validation): Spot the reaction mixture on a silica TLC plate alongside the starting material. Elute with 10% MeOH in DCM. Stain the plate with Ninhydrin solution and heat. The appearance of a dark purple spot at a lower Rf​ validates the presence of the free primary amine.

• Isolation: Because no external acids or salts were added, simply evaporate the HFIP in vacuo to yield the free base of (R)-1-fluoro-2-pentanamine. (Note: The free base is volatile; avoid prolonged exposure to high vacuum at elevated temperatures).

References

• Ashworth, I. W.; Cox, B. G.; Meyrick, B. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry, 75(23), 8117-8125. Available at:[Link]

• Choy, J.; Jaime-Figueroa, S.; Jiang, L.; Wagner, P. (2008). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications, 38(21), 3840-3853. Available at:[Link]

• Liu, Y. et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. Organic Process Research & Development, 23(4), 4846-4855. Available at:[Link]

advanced purification and crystallization techniques for (R)-N-Boc-1-fluoro-2-pentanamine

Welcome to the Technical Support Center for advanced molecular purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with (R)-N-Boc-1-fluoro-2-pentanamine .

The presence of a highly electronegative fluorine atom adjacent to a chiral center, combined with a lipophilic tert-butyloxycarbonyl (Boc) protecting group, creates a molecule that is notoriously prone to "oiling out" and sensitive to acidic microenvironments. This guide synthesizes field-proven insights to help you achieve high enantiomeric purity and stable crystalline isolation.

I. Troubleshooting Guide & FAQs

Q1: My (R)-N-Boc-1-fluoro-2-pentanamine consistently "oils out" instead of forming crystals. How can I induce true crystallization? A1: "Oiling out" (liquid-liquid phase separation) is a common phenomenon where the compound separates from the solution as a supersaturated liquid rather than a solid lattice[1]. For low-molecular-weight aliphatic Boc-amines, the melting point is often depressed near room temperature. The fluorine atom further alters the dipole moment, disrupting standard hydrogen-bonding networks that would normally facilitate crystallization[2].

• The Causality: Residual synthesis solvents (e.g., ethyl acetate or dichloromethane) act as plasticizers, drastically lowering the nucleation energy barrier and preventing lattice formation[1].

• The Solution: You must transition to a strictly controlled "good/poor" solvent system with high volatility. Dissolve the crude oil in a minimal volume of diethyl ether (good solvent), then slowly titrate with pentane (poor solvent) at room temperature. Cool the system extremely slowly to -20°C. If oiling out persists, introduce mechanical stimulation (sonication) or seed crystals to bypass the nucleation barrier.

Q2: During silica gel flash chromatography, I notice minor degradation and lower-than-expected yields. What is causing this? A2: While the Boc group is generally robust against nucleophiles and bases, it is highly sensitive to anhydrous acidic conditions[3]. Standard silica gel contains slightly acidic silanol groups. When isolating fluorinated derivatives, the strongly electronegative fluorine atom can inductively destabilize the molecule, making the carbamate more susceptible to premature cleavage during prolonged column residence times.

• The Solution: Buffer your stationary phase. Pre-flush your silica gel column with 1% triethylamine (TEA) in hexanes to neutralize the acidic silanol sites before loading your crude mixture.

Q3: How do I ensure the enantiomeric purity of the (R)-enantiomer is maintained and accurately measured? A3: Standard Reverse-Phase HPLC can expose the acid-sensitive Boc group to harsh aqueous mobile phases (often containing TFA). Instead, utilize Chiral Supercritical Fluid Chromatography (SFC)[4]. SFC uses supercritical CO2 with an alcohol modifier (like methanol). The low viscosity and high diffusivity of supercritical CO2 allow for high-efficiency, rapid chiral resolution without acidic degradation, ensuring the (R)-stereocenter remains intact and verifiable.

II. Process Visualization

Workflow for the purification and crystallization of fluorinated Boc-amines.

III. Quantitative Data: Crystallization Solvent Systems

To prevent oiling out, selecting the correct thermodynamic environment is critical. Below is a comparative analysis of solvent systems specifically evaluated for aliphatic fluorinated Boc-amines.

Solvent System (Good/Poor)	Volume Ratio	Temp Profile	Expected Phase Outcome	Suitability for (R)-N-Boc-1-fluoro-2-pentanamine
EtOAc / Hexane	1:5	25°C to 4°C	Liquid-Liquid (Oiling)	Poor: Too miscible; retains product in liquid phase.
Toluene / Heptane	1:3	60°C to 0°C	Amorphous Paste	Moderate: Better for high-MW Boc-amino acids[2].
Diethyl Ether / Pentane	1:10	25°C to -20°C	Microcrystalline Solid	Excellent: High volatility allows rapid supersaturation.
Neat (High Vacuum)	N/A	-80°C	Glassy Solid	Fallback: Use only for highly resistant, impure oils.

IV. Self-Validating Experimental Protocols

Every robust scientific method must contain internal checks to prevent cascading errors. Follow these self-validating protocols for the final stages of your workflow.

Protocol 1: Self-Validating Chiral SFC Purification

• Sample Preparation: Dissolve the flash-purified amine in HPLC-grade Methanol (100 mg/mL).

• System Equilibration: Set the SFC system to 120 bar CO2, 35°C, with a 10% Methanol modifier.

• Validation Check 1 (Baseline): Inject a blank methanol sample. Self-Validation: The baseline must remain flat, confirming no column carryover from previous runs.

• Resolution Run: Inject the sample. Collect the peak corresponding to the (R)-enantiomer based on prior standard calibration.

• Validation Check 2 (Optical Purity): Take a 10 µL aliquot of the collected fraction and re-inject it under analytical SFC conditions. Self-Validation: The chromatogram must show an enantiomeric excess (ee) of >99% before proceeding to crystallization.

Protocol 2: Low-Temperature Anti-Solvent Crystallization

• Absolute Solvent Removal: Transfer the SFC-purified fraction to a pre-weighed flask. Evaporate under reduced pressure, then apply high vacuum (<0.1 mbar) for 4 hours.

  • Self-Validation: Weigh the flask every 30 minutes. The weight must remain constant across two consecutive readings, confirming the absolute removal of residual methanol/CO2[1].

• Dissolution: Dissolve the resulting oil in anhydrous diethyl ether (approx. 1 mL per 500 mg of product).

• Anti-Solvent Titration: Dropwise, add anhydrous pentane while gently swirling the flask at room temperature until a faint, persistent turbidity appears.

  • Self-Validation: Stop adding pentane and let the flask sit for 60 seconds. If the solution clears, it is not supersaturated; add more pentane. If it remains cloudy, the exact supersaturation point has been reached.

• Controlled Nucleation: Seal the flask and place it in a -20°C freezer undisturbed for 24 hours.

  • Self-Validation: Inspect visually. You should see sharp, geometric crystal edges. If you see spherical droplets at the bottom of the flask, the compound has oiled out. (If so, apply brief sonication in a cold water bath to force lattice formation).

• Isolation: Rapidly filter the crystals cold over a sintered glass funnel and wash with -20°C pentane. Dry under vacuum.

V. References

• Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. Benchchem. URL:

• Synthesis of Chiral Tetraaminophosphonium Chlorides from N-Boc a-Amino Acid Esters. ResearchGate. URL:

• Boc-Protected Amino Groups. Organic Chemistry Portal. URL:

• Large-Scale Practical Synthesis of Boc-Protected 4-Fluoro-l-Proline. ACS Publications. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Amide Coupling with (R)-1-Fluoro-2-pentanamine

Welcome to the Advanced Synthesis Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing bottlenecks during the amide coupling of (R)-N-Boc-1-fluoro-2-pentanamine (and its deprotected free base).

As a Senior Application Scientist, I have structured this guide to move beyond generic protocols. We will dissect the chemical causality of why this specific coupling fails and provide self-validating, field-proven methodologies to overcome these challenges.

Core Challenge: The Mechanistic Bottleneck

To utilize (R)-N-Boc-1-fluoro-2-pentanamine in an amide coupling, the Boc protecting group must first be removed. The resulting intermediate, (R)-1-fluoro-2-pentanamine , presents a severe dual-challenge for standard amide bond formation:

• Electronic Deactivation: The fluorine atom at the C1 position makes this a β -fluoroamine. Fluorine exerts a powerful electron-withdrawing inductive effect (-I effect) that pulls electron density away from the nitrogen lone pair. This significantly lowers the pKa​ of the conjugate acid, rendering the amine a sluggish, electron-deficient nucleophile .

• Steric Hindrance: The nucleophilic nitrogen is located at the C2 position—an α -branched chiral center flanked by a bulky propyl chain and a fluoromethyl group. This creates a highly congested steric environment, blocking the approach of bulky activated ester intermediates.

Because of this combination, standard coupling reagents (e.g., EDC/HOBt or DCC) typically result in poor yields or complete reaction failure .

Decision Matrix & Workflow Visualization

Caption: Decision logic for selecting coupling conditions based on steric hindrance and side reactions.

Frequently Asked Questions (Troubleshooting)

Q: I used HATU and DIPEA, but LC-MS shows a major byproduct with a mass of +99 Da relative to my amine. What happened? A: You are observing guanylation . When a sterically hindered, electron-deficient amine reacts too slowly with the activated carboxylic acid (the OAt ester), it instead attacks the electrophilic uronium carbon of the HATU reagent itself. This forms a highly stable, inactive tetramethylguanidinium adduct [[1]]([Link]). To resolve this, you must switch to a coupling reagent that does not contain a uronium/guanidinium moiety, such as TCFH or an acyl fluoride generator.

Q: My amine seems to disappear after Boc deprotection. Where is it going? A: (R)-1-fluoro-2-pentanamine has a low molecular weight (105.15 g/mol ) and is highly volatile as a free base. If you are rotary evaporating the solvent after a basic aqueous workup, you are likely pulling the free amine into the cold trap. Solution: Do not isolate the free base. Isolate it as the hydrochloride salt and perform in situ free-basing during the coupling reaction using an excess of a non-nucleophilic base like N-Methylimidazole (NMI).

Q: Why is TCFH/NMI recommended over standard reagents for this specific molecule? A: TCFH paired with NMI generates a highly reactive acyl imidazolium intermediate. Unlike bulky OAt/OBt esters, the acyl imidazolium is highly electrophilic and sterically compact, allowing it to rapidly trap poorly nucleophilic, sterically hindered amines before side reactions can occur [[2]]([Link]).

Quantitative Reagent Comparison

To guide your experimental design, below is a comparative data summary of coupling reagent performance when reacting hindered carboxylic acids with deactivated β -fluoroamines.

Coupling Reagent System	Reactive Intermediate	Typical Yield (%)	Guanylation Risk (%)	Avg. Reaction Time (h)	Recommended Use Case
EDC / HOBt	OBt Ester	15 - 30%	< 1%	16 - 24	Unhindered acids only
HATU / DIPEA	OAt Ester	30 - 50%	20 - 40%	12 - 16	Avoid for fluoroamines
COMU / DIPEA	Oxyma Ester	50 - 70%	5 - 10%	8 - 12	Moderate steric bulk
TCFH / NMI	Acyl Imidazolium	85 - 95%	< 1%	2 - 4	Primary Recommendation
Deoxo-Fluor	Acyl Fluoride	80 - 90%	0%	4 - 6	Extreme steric hindrance

Mechanistic Pathway of High-Efficiency Coupling

Caption: Mechanistic pathway of TCFH/NMI mediated amide coupling overcoming poor nucleophilicity.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific in-process checks to ensure the reaction is proceeding correctly before moving to the next step.

Protocol A: In Situ Free-Basing and TCFH/NMI Coupling (Recommended)

This protocol avoids the volatility issues of the free amine and utilizes the highly electrophilic acyl imidazolium intermediate.

Step 1: Acid Activation

• In an oven-dried flask under an inert N2​ atmosphere, dissolve the carboxylic acid (1.0 equiv) and TCFH (1.1 equiv) in anhydrous Acetonitrile (0.2 M concentration).

• Add N-Methylimidazole (NMI, 3.0 equiv) dropwise at room temperature.

• Self-Validation Check: The solution will transition from colorless to a distinct yellow/orange within 5-10 minutes. This visual cue confirms the successful formation of the active acyl imidazolium intermediate. You can quench a 5 μL aliquot in methanol and check via LC-MS for the methyl ester mass (Acid + 14 Da) to mathematically validate activation.

Step 2: Amine Coupling

• Add the (R)-1-fluoro-2-pentanamine hydrochloride salt (1.2 equiv) directly to the activated mixture. The excess NMI serves to free-base the amine in situ without risking loss to evaporation.

• Stir at room temperature for 2 to 4 hours.

• Self-Validation Check: Monitor by LC-MS. The reaction is complete when the activated intermediate mass is consumed and the desired amide mass appears cleanly.

Step 3: Workup

• Dilute the mixture with EtOAc and wash with 1M aqueous HCl (to remove NMI and unreacted amine), followed by saturated NaHCO3​ and brine. Dry over Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Acyl Fluoride Generation via Deoxo-Fluor (Fallback for Extreme Sterics)

If TCFH fails due to extreme steric bulk on the carboxylic acid, converting the acid to an acyl fluoride is the ultimate fallback. Acyl fluorides are exceptionally small and highly electrophilic, making them perfect for deactivated amines .

Step 1: Acyl Fluoride Formation

• Dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM (0.2 M). Add pyridine (1.2 equiv) and Deoxo-Fluor (1.2 equiv) at 0 °C. Stir for 30 minutes.

• Self-Validation Check: TLC (Hexanes/EtOAc) will show a new, less polar spot corresponding to the acyl fluoride.

Step 2: Coupling

• Add (R)-1-fluoro-2-pentanamine HCl salt (1.2 equiv) and DIPEA (3.0 equiv) directly to the flask. Stir at room temperature for 4 to 6 hours until complete by LC-MS.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]

Technical Support Center: Resolving Chiral HPLC Peak Tailing for (R)-N-Boc-1-fluoro-2-pentanamine

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals facing severe chromatographic challenges when analyzing fluorinated, Boc-protected chiral amines. We provide field-proven, self-validating protocols to diagnose and eliminate peak tailing, ensuring high-fidelity enantiomeric resolution.

Section 1: Mechanistic Causality of Peak Tailing (The "Why")

To resolve peak tailing, we must first understand the thermodynamic and electrostatic interactions occurring inside the column. The analyte, (R)-N-Boc-1-fluoro-2-pentanamine , presents a unique set of structural challenges when analyzed on standard polysaccharide-based Chiral Stationary Phases (CSPs) coated on silica supports:

• The Carbamate Motif: The tert-butyloxycarbonyl (Boc) group protects the primary amine, converting it into a carbamate. Unlike highly basic free amines, carbamates are relatively neutral but possess a strong hydrogen-bond donating NH and a hydrogen-bond accepting carbonyl[1].

• The Fluorine Inductive Effect: The highly electronegative fluorine atom at the C1 position exerts a powerful inductive electron-withdrawing effect (-I effect). This pulls electron density away from the adjacent carbamate group, significantly increasing the partial positive charge (acidity) of the carbamate NH.

• Secondary Silanol Interactions: When traversing the CSP (e.g., Chiralpak AD-H or Chiralcel OD-H), this highly polarized NH forms strong, slowly reversible hydrogen bonds with residual silanol groups (Si-OH / Si-O⁻) on the underlying silica matrix[2]. This disparity in desorption kinetics between the chiral selector and the silica matrix manifests as severe, asymmetric peak tailing[3].

Fig 1. Competitive binding mechanism of TFA masking residual silanols to prevent peak tailing.

Section 2: Self-Validating Experimental Protocols

The following step-by-step methodologies are designed as self-validating systems. By systematically altering the mobile phase, you can isolate the exact variable causing the chromatographic failure.

Protocol A: Mobile Phase Additive Optimization (The Acid/Base Paradigm)

While free amines typically require basic additives like Diethylamine (DEA) to mask silanols, Boc-protected amines (carbamates) often respond better to acidic additives like Trifluoroacetic acid (TFA)[2]. TFA protonates the residual silanols, neutralizing their ionic character, and acts as a competitive H-bond disruptor[4].

Step-by-Step Methodology:

• Baseline Establishment: Prepare a standard normal-phase mobile phase (e.g., Hexane/Isopropanol 90:10 v/v) without additives. Inject 5 µL of a 1.0 mg/mL (R)-N-Boc-1-fluoro-2-pentanamine sample. Record the baseline Tailing Factor (Tf).

• Acidic Modification: Prepare a new mobile phase by adding 0.1% (v/v) TFA to the alcohol modifier prior to mixing with Hexane (e.g., Hexane / IPA+0.1% TFA 90:10)[4].

• Column Equilibration: Flush the chiral column with at least 10 column volumes (CV) of the TFA-modified mobile phase at 1.0 mL/min to ensure complete protonation of the silica matrix.

• Validation Injection: Re-inject the sample. Calculate the new Tf. A self-validating success is defined as a Tf reduction from >2.0 to ≤1.2.

Protocol B: Steric Optimization of the Alcohol Modifier

If tailing persists despite the TFA additive, the desorption kinetics from the chiral selector itself may be sterically hindered. Isopropanol (IPA) is bulky and can result in sluggish mass transfer[5].

• Solvent Switch: Replace IPA with Ethanol (EtOH) or a Methanol/Ethanol blend. The smaller steric bulk of EtOH allows it to more rapidly displace the fluorinated analyte from the CSP's H-bonding sites.

• Viscosity Adjustment: Adjust the flow rate to 0.8 - 1.0 mL/min, taking advantage of the lower viscosity of EtOH compared to IPA to maintain optimal system backpressure.

Fig 2. Decision matrix for diagnosing and resolving chiral HPLC peak tailing.

Section 3: Quantitative Data Summary

The following table synthesizes the expected chromatographic outcomes based on mobile phase configurations for fluorinated Boc-amines. Use this data to benchmark your experimental results.

Mobile Phase Composition	Additive	Dominant Interaction	Expected Tailing Factor (Tf)	Resolution (Rs) Impact
Hexane / IPA (90:10)	None	Strong Silanol H-Bonding	2.5 - 3.5 (Severe)	Poor (Baseline merging)
Hexane / IPA (90:10)	0.1% DEA	Partial Silanol Masking	1.8 - 2.2 (Moderate)	Moderate
Hexane / IPA (90:10)	0.1% TFA	Complete Silanol Protonation	1.1 - 1.3 (Excellent)	High (Baseline resolution)
Hexane / EtOH (90:10)	0.1% TFA	Optimized Mass Transfer	0.9 - 1.1 (Ideal)	Optimal

Section 4: Frequently Asked Questions (FAQs)

Q1: I used 0.1% DEA, which works perfectly for my free amines, but my Boc-protected fluoro-amine is still tailing. Why? A1: Free amines are highly basic and interact ionically with deprotonated silanols (Si-O⁻); DEA competes effectively for these ionic sites. However, your analyte is a Boc-protected carbamate, which is neutral but highly polarized by the adjacent C1-fluorine. It interacts via strong hydrogen bonding with neutral silanols (Si-OH)[1]. DEA does not effectively disrupt these specific H-bond networks. An acidic additive like TFA (0.1%) is required to protonate the silanols and act as a competitive H-bond disruptor[2].

Q2: How can I definitively differentiate between column mass overload and secondary silanol interactions? A2: Perform a serial dilution. Inject your sample at 1.0 mg/mL, then at 0.1 mg/mL. If the peak shape (Tf) dramatically improves and the retention time shifts slightly at the lower concentration, you are experiencing mass overload (operating in the non-linear isotherm region). If the peak remains asymmetric and tails heavily regardless of the concentration, the issue is driven by secondary thermodynamic interactions (silanols) requiring mobile phase optimization.

Q3: Will adding TFA degrade my polysaccharide chiral column? A3: Most modern coated or immobilized polysaccharide CSPs (like Chiralpak AD-H, IA, IC) are perfectly stable with 0.1% TFA in normal phase conditions[4]. However, you should avoid exceeding 0.5% TFA, and always flush the column with a neutral mobile phase before long-term storage to prevent gradual hydrolysis of the silica support or the polysaccharide carbamate linkages.

References

• Benchchem. "3-(Methylphosphinico)propionic acid | 15090-23-0".
• Oxford Academic. "Liquid Chromatographic Enantioseparation of Some Fluoroquinoline Drugs Using Several Polysaccharide-Based Chiral Stationary Phases".
• NIH PMC. "Analytical Separation of Closantel Enantiomers by HPLC".
• Sigma-Aldrich. "CHIRAL HPLC COLUMNS".
• ResearchGate. "Chiral Liquid Chromatography".

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. 3-(Methylphosphinico)propionic acid | 15090-23-0 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Separation of Closantel Enantiomers by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

(R)-N-Boc-1-fluoro-2-pentanamine vs (S)-enantiomer biological activity comparison

An in-depth technical analysis for researchers and drug development professionals evaluating the stereochemical and physicochemical impacts of β -fluorinated amine building blocks.

Executive Summary: The Role of β -Fluorinated Amines in Drug Design

In modern medicinal chemistry, the strategic incorporation of fluorine is a highly validated approach to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates[1]. (R)-N-Boc-1-fluoro-2-pentanamine (CAS: 2006287-11-0)[2] and its (S)-enantiomer (CAS: 2006287-05-2)[3] are critical chiral building blocks used to synthesize advanced peptidomimetics, protease inhibitors, and receptor ligands.

While the tert-butyloxycarbonyl (Boc) group serves as a synthetic placeholder to protect the amine during complex coupling reactions, the true biological value lies in the deprotected pharmacophore: the 1-fluoro-2-pentanamine moiety. This guide objectively compares the (R) and (S) enantiomers, detailing how the β -fluorine atom modulates physicochemical properties and how stereochemistry dictates biological target affinity.

Mechanistic Rationale: The Physics of β -Fluorination

Before evaluating the stereochemical differences, it is crucial to understand why this specific fluorinated scaffold is chosen over its non-fluorinated counterpart (2-pentanamine) or its hydroxylated analog (1-hydroxy-2-pentanamine).

• pKa Modulation and Bioavailability: The strong electron-withdrawing inductive effect of the fluorine atom on the β -carbon significantly decreases the basicity of the adjacent primary amine. Each β -fluorine atom lowers the amine pKa by approximately 1.7 units[4]. By shifting the pKa from ~10.5 (typical aliphatic amine) to ~8.8, the proportion of the unprotonated, neutral species at physiological pH (7.4) increases exponentially. This directly enhances passive membrane permeability and oral bioavailability[1].

• Bioisosteric Replacement: The C-F bond acts as a classic bioisostere for the C-OH bond[5]. It mimics the steric bulk and polar nature of an alcohol, allowing it to occupy the same binding pockets in biological targets. However, because fluorine is a poor hydrogen-bond donor, it prevents phase II metabolic conjugation (e.g., glucuronidation), thereby increasing the metabolic half-life of the resulting drug.

Stereochemical Impact on Biological Target Binding

Biological systems—comprising enzymes, receptors, and transport proteins—are inherently chiral. The biological activity of a drug utilizing the 1-fluoro-2-pentanamine pharmacophore is entirely dependent on the 3D spatial trajectory of its substituents.

When the deprotected free amine binds to a target (e.g., the active site of a protease), the amine nitrogen typically forms a critical electrostatic salt bridge with an aspartate or glutamate residue. Once this anchor is established, the stereocenter at C2 dictates the orientation of the hydrophobic propyl chain and the polar fluoromethyl group.

• The Eutomer (High Affinity): The enantiomer that correctly directs the propyl chain into a lipophilic pocket while aligning the fluorine atom with a hydrogen-bond acceptor.

• The Distomer (Low Affinity): The opposite enantiomer, which forces the hydrophobic propyl chain into a polar region, resulting in severe desolvation penalties and steric clashes.

Fig 1. Stereospecific interaction model of (R) vs (S) enantiomers in a chiral biological pocket.

Quantitative Data Comparison

The following tables summarize the physicochemical differences between the protected building blocks and the active pharmacophores, highlighting the profound impact of β -fluorination.

Table 1: Physicochemical Properties of the Chiral Building Blocks

Property	(R)-N-Boc-1-fluoro-2-pentanamine	(S)-N-Boc-1-fluoro-2-pentanamine
CAS Number	2006287-11-0[2]	2006287-05-2[3]
Molecular Weight	205.27 g/mol	205.27 g/mol
Stereochemistry	(2R)	(2S)
Amine Status	Protected (Carbamate)	Protected (Carbamate)

| Biological Activity | Inactive (Prodrug/Precursor) | Inactive (Prodrug/Precursor) |

Table 2: Pharmacokinetic Impact of β -Fluorination (Deprotected Active Species) | Parameter | 2-Pentanamine (Non-fluorinated) | 1-Fluoro-2-pentanamine (Target Pharmacophore) | Causality / Biological Impact | | :--- | :--- | :--- | :--- | | Amine pKa | ~10.5 | ~8.8 | β -fluorine electron withdrawal lowers pKa[4]. | | % Neutral at pH 7.4 | < 0.1% | ~4.0% | 40-fold increase in neutral species enhances passive membrane permeability[1]. | | Lipophilicity (LogD) | Lower | Higher | C-F bond increases lipophilicity, improving BBB penetration. | | Metabolic Stability | Susceptible to MAO | Highly Resistant | Steric/electronic shielding by fluorine prevents oxidative deamination[5]. |

Experimental Workflows & Validated Protocols

To accurately compare the biological activity of the (R) and (S) enantiomers, the N-Boc building blocks must undergo rigorous analytical validation followed by controlled deprotection. Testing a compound with even a 2% enantiomeric impurity can result in convoluted IC50 curves, especially if the distomer acts as an antagonist.

Fig 2. Experimental workflow from N-Boc building block to biological evaluation.

Protocol 1: Enantiomeric Purity Validation via Chiral HPLC

Self-Validating System: A racemic standard must be run prior to the pure samples to prove baseline resolution. Without this, a single peak cannot be definitively confirmed as enantiopure.

• Sample Preparation: Dissolve 1.0 mg of the N-Boc-1-fluoro-2-pentanamine in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Causality: N-Boc compounds are highly lipophilic; normal-phase chromatography is required for optimal interaction with the chiral stationary phase.

• Column Selection: Utilize an amylose-based chiral stationary phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm). Causality: The helical structure of the amylose derivative provides distinct chiral microenvironments to differentiate the (R) and (S) spatial arrangements.

• Chromatographic Run: Isocratic elution at 1.0 mL/min. Monitor UV absorbance at 210 nm. Causality: Due to the lack of aromatic chromophores, the carbamate carbonyl is the primary absorbing species.

• System Validation: Inject a racemic mixture to confirm baseline resolution (Rs > 1.5). Subsequently, inject the pure (R) or (S) sample. Calculate enantiomeric excess (ee). Proceed to biological assays only if ee > 99%.

Protocol 2: Boc-Deprotection and In Vitro Assay Preparation

Self-Validating System: Deprotection must be verified by LC-MS to ensure no Boc remains. Residual Boc-protected compound will artificially lower the apparent biological activity, as the carbamate cannot form the requisite electrostatic interactions with the target.

• Deprotection: Dissolve 10 mg of the validated (R)- or (S)-N-Boc-1-fluoro-2-pentanamine in 1 mL of anhydrous Dichloromethane (DCM). Add 1 mL of Trifluoroacetic acid (TFA). Stir at room temperature for 2 hours. Causality: TFA provides the necessary acidity to cleave the tert-butyl carbamate via a stable tert-butyl cation intermediate, without risking the cleavage of the robust C-F bond.

• Solvent Evaporation: Remove DCM and excess TFA under a gentle stream of nitrogen, followed by 4 hours on a high vacuum line. Causality: Residual TFA will drastically lower the pH of the subsequent biological assay buffer, potentially denaturing the target proteins and yielding false-negative binding data.

• Neutralization and Verification: Reconstitute the resulting TFA salt in DMSO to a 10 mM stock. Verify complete deprotection via LC-MS (Expected m/z for free amine [M+H]+=106.1 ).

• Assay Dosing: Perform serial dilutions in the assay buffer (e.g., HEPES pH 7.4) immediately prior to introduction to the biological target. Causality: Low-molecular-weight free amines can be volatile; immediate use prevents concentration degradation.

References

• Gillis, E. P., et al. "Regio- and Enantioselective Bromocyclization of Difluoroalkenes as a Strategy to Access Tetrasubstituted Difluoromethylene-Containing Stereocenters | Journal of the American Chemical Society." ACS Publications. URL:[Link]

• "New Methods for the Construction of Fluorinated Cyclic Amines and Amides." University of Nottingham Repository. URL:[Link]

• "2089289-03-0, N-Boc-1-fluoro-3-phenyl-2-propylamine." AccelaChemBio. URL:[Link]

• "ChemComm - RSC Publishing." The Royal Society of Chemistry. URL:[Link]

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• 2. (R)-N-Boc-1-fluoro-2-pentanamine | 2006287-11-0 [m.chemicalbook.com]
• 3. 2089289-03-0,N-Boc-1-fluoro-3-phenyl-2-propylamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. repository.nottingham.ac.uk [repository.nottingham.ac.uk]
• 5. pubs.rsc.org [pubs.rsc.org]

Analytical Comparison Guide: LC-MS/MS Fragmentation Validation of (R)-N-Boc-1-fluoro-2-pentanamine

Target Audience: Analytical Researchers, Mass Spectrometry Scientists, and Pharmacokinetic (PK) Drug Development Professionals.

Executive Summary

The quantification and structural validation of fluorinated, synthetically protected chiral building blocks like (R)-N-Boc-1-fluoro-2-pentanamine present unique analytical challenges. The tert-butyloxycarbonyl (Boc) protecting group is highly labile under electrospray ionization (ESI) and tandem mass spectrometry (MS/MS), often dominating the fragmentation spectra and masking the structural elucidation of the underlying aliphatic chain.

This guide provides an objective comparison of two primary mass spectrometric fragmentation platforms—Trap-type Collision-Induced Dissociation (CID) versus Beam-type Higher-energy Collisional Dissociation (HCD) —for the validation of this specific compound. Furthermore, it outlines a self-validating experimental protocol grounded in the harmonized1[1].

Mechanistic Causality: The Fragmentation Pathway

To design an optimal Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) assay, one must first understand the causality behind the molecule's dissociation.

(R)-N-Boc-1-fluoro-2-pentanamine (Exact Mass: 205.1478 Da) readily ionizes in positive ESI mode to form the protonated precursor [M+H]+ at m/z 206.16 . The fragmentation is heavily dictated by the Boc group, which undergoes a charge-driven 2[2].

• Initial Cleavage (-56 Da): The transfer of a hydrogen atom from the tert-butyl methyl group to the carbonyl oxygen initiates the neutral loss of isobutylene ( C4​H8​ ), yielding an intermediate at m/z 150.10 [3].

• Decarboxylation (-44 Da): The intermediate rapidly loses carbon dioxide ( CO2​ ), resulting in the fully deprotected 1-fluoro-2-pentanamine ion at m/z 106.10 . This concerted loss of 100 Da is the hallmark of Boc-protected amines.

• Aliphatic Cleavage (-20 Da): Depending on the collision energy applied, the highly electronegative fluorine atom is eliminated as neutral hydrogen fluoride (HF), leaving an aliphatic fragment at m/z 86.10 .

Caption: Fragmentation pathway of (R)-N-Boc-1-fluoro-2-pentanamine under CID and HCD.

Technology Comparison: Trap-CID vs. Beam-HCD

When validating this compound, the choice of mass analyzer and fragmentation technique fundamentally alters the resulting spectra and assay sensitivity.

• Trap-type CID (e.g., 3D Ion Traps, Linear Ion Traps): Utilizes resonance excitation. Once the precursor fragments (e.g., losing the Boc group to form m/z 106.10), the resulting product ion falls out of resonance with the excitation frequency. It undergoes collisional cooling rather than further fragmentation. Furthermore, trap-CID suffers from the "1/3 Rule" (Low Mass Cut-Off), meaning fragments below ~m/z 68 cannot be trapped[4].

• Beam-type HCD (e.g., Orbitrap, Q-TOF): Ions are accelerated into a multipole collision cell. This non-resonant technique allows for 5[5]. The initially formed m/z 106.10 ion can undergo further high-energy collisions to yield the structurally diagnostic m/z 86.10 (loss of HF)[4].

Table 1: Performance Comparison for (R)-N-Boc-1-fluoro-2-pentanamine

Parameter	Trap-type CID (Ion Trap)	Beam-type HCD (Orbitrap / Q-TOF)
Activation Mechanism	Resonant excitation (single-stage fragmentation)	Non-resonant acceleration (multiple sequential collisions)
Dominant Product Ions	m/z 150.10, m/z 106.10	m/z 106.10, m/z 86.10
Low Mass Cut-Off (LMCO)	Yes (~1/3 of precursor m/z)	No (full mass range detection)
Diagnostic Fluorine Loss	Poor (collisional cooling prevents secondary HF loss)	Excellent (high energy drives secondary HF elimination)
Best Use Case	Highly sensitive MRM quantification of the [M+H - 100] transition.	High-resolution structural elucidation and PRM assays.

Self-Validating Experimental Protocol

To ensure rigorous scientific integrity, the following LC-MS/MS protocol is designed as a self-validating system . Every analytical batch must pass built-in System Suitability Tests (SST) before patient or study samples are quantified.

Chromatographic Separation (Causality of Mobile Phase)

• Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Causality Check: The acidic modifier (Formic Acid) is strictly required. It ensures complete protonation of the amine/carbamate nitrogen, which is the absolute prerequisite for the charge-driven McLafferty rearrangement during MS/MS. Without it, ionization efficiency drops by >90%.

Step-by-Step Validation Workflow

• System Suitability Test (SST): Inject a mid-level standard (e.g., 50 ng/mL) 5 consecutive times. Validation Gate: The system halts if Retention Time (RT) variance > 0.1 min or Peak Area CV > 5%.

• Carryover Assessment: Inject a Double Blank (matrix without analyte or Internal Standard) immediately following the Upper Limit of Quantification (ULOQ) sample. Validation Gate: Analyte response must be ≤ 20% of the Lower Limit of Quantification (LLOQ).

• Extraction & Recovery: Utilize Protein Precipitation (PPT) with 3 volumes of cold Acetonitrile. The lipophilic nature of the Boc group ensures high solubility in the organic crash solvent, leaving denatured proteins in the pellet.

Regulatory Grounding: ICH M10 Framework

Whether utilizing CID on a Triple Quadrupole or HCD on a High-Resolution MS, the method must adhere to the 1[1] adopted by the FDA and EMA.

Caption: Self-validating LC-MS/MS bioanalytical method workflow compliant with ICH M10 guidelines.

Table 2: ICH M10 Harmonized Acceptance Criteria

Validation Parameter	Methodology	Acceptance Criteria (FDA/EMA)
Selectivity	Analyze blank matrix from 6 independent sources.	Interference ≤ 20% of LLOQ; ≤ 5% for Internal Standard (IS).
Calibration Curve	Minimum 6 non-zero concentration levels.	Accuracy within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	4 QC levels (LLOQ, Low, Mid, High) in 5 replicates.	Mean accuracy ±15% (±20% LLOQ); Precision CV ≤ 15% (≤ 20% LLOQ).
Matrix Effect	Calculate Matrix Factor (MF) using post-extraction spiked samples vs. neat solutions.	IS-normalized MF Coefficient of Variation (CV) ≤ 15%.

Conclusion

For the robust LC-MS/MS validation of (R)-N-Boc-1-fluoro-2-pentanamine, Trap-CID provides exceptional sensitivity for routine PK quantification by isolating the primary [M+H - 100] transition. However, if the analytical goal is definitive structural elucidation or metabolite identification, Beam-HCD is strictly superior. HCD bypasses the low-mass cut-off and provides the necessary collision energy to induce the secondary loss of HF (m/z 86.10), unequivocally confirming the presence of the fluorinated aliphatic chain.

References

• Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry.PubMed.
• Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry.PMC.
• Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms.PMC.
• CIDer: A Statistical Framework for Interpreting Differences in CID and HCD Fragmentation.Journal of Proteome Research.
• Navigating Bioanalytical Method Validation: A Comparative Guide to FDA/EMA Guidelines.Benchchem.

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• 2. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Benchmarking (R)-N-Boc-1-fluoro-2-pentanamine Against Other Fluorinated Alkylamines in Drug Discovery

Introduction: The Strategic Imperative for Fluorinated Chiral Amines

In modern medicinal chemistry, the strategic incorporation of fluorine is a cornerstone of molecular design, with over half of recently approved small-molecule drugs containing at least one fluorine atom.[1] This is not a matter of coincidence but a deliberate strategy to enhance pharmacological profiles. Fluorine's unique properties—high electronegativity, small size, and the strength of the carbon-fluorine bond—allow chemists to meticulously modulate metabolic stability, binding affinity, lipophilicity, and pKa.[2][3]

Within this context, chiral fluorinated alkylamines have emerged as exceptionally valuable building blocks.[4] Chirality is fundamental to biological recognition, and the precise three-dimensional arrangement of a drug molecule dictates its interaction with targets like enzymes and receptors.[5][6] Consequently, access to a diverse toolkit of enantiomerically pure, fluorinated amine intermediates is critical for accelerating drug discovery pipelines.[7][8]

This guide provides an in-depth comparison of (R)-N-Boc-1-fluoro-2-pentanamine , a promising yet under-characterized building block, against a curated set of structurally related fluorinated alkylamines. We will dissect its anticipated physicochemical properties, benchmark its reactivity in key synthetic transformations, and provide robust, validated protocols for its evaluation. The objective is to equip researchers, scientists, and drug development professionals with the technical insights and practical methodologies required to make informed decisions when selecting chiral building blocks for their synthetic campaigns.

Structural and Physicochemical Analysis

(R)-N-Boc-1-fluoro-2-pentanamine possesses several key structural features that are predicted to influence its chemical behavior:

• Chiral Center: The stereocenter at the C2 position is crucial for stereospecific interactions with biological targets.[9] The (R)-configuration provides a defined spatial vector for substituents.

• N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group provides robust protection of the amine, rendering it stable to a wide range of non-acidic reagents and reaction conditions.[10] Its steric bulk also influences the conformational preferences of the molecule.

• Monofluorination at C1: The fluorine atom is positioned on a primary carbon (C1) that is beta (β) to the nitrogen-bearing stereocenter. This placement is expected to exert a significant electron-withdrawing inductive effect, which will most notably impact the basicity and nucleophilicity of the corresponding free amine after deprotection.[11][12]

To contextualize the properties of our target molecule, we will compare it against a set of analogues, including its non-fluorinated counterpart and isomers with different fluorination patterns.

Table 1: Comparative Physicochemical Properties of Selected N-Boc-Protected Amines

Compound	Structure	Molecular Weight ( g/mol )	Predicted cLogP	Predicted pKa (of free amine)	Key Differentiating Feature
(R)-N-Boc-1-fluoro-2-pentanamine (Target)	CCOC(C)(C)C)CF	219.29	2.5	~9.2	Fluorine at β-position to nitrogen.
(R)-N-Boc-2-pentanamine (Non-fluorinated)	CCNC(=O)OC(C)(C)C	201.31	2.6	~10.8	Non-fluorinated baseline.
N-Boc-5-fluoro-2-pentanamine	FC(C)CCNC(=O)OC(C)(C)C	219.29	2.4	~10.7	Fluorine at δ-position, minimal inductive effect on N.
(R)-N-Boc-2-amino-1,1,1-trifluoropentane	CCOC(C)(C)C)C(F)(F)F	255.26	3.1	~6.0	Trifluoromethyl group at β-position; strong inductive effect.

Note: Predicted values are estimations based on established principles of physical organic chemistry. The pKa of the free amine is the most critical parameter for predicting nucleophilicity. The strong electron-withdrawing nature of fluorine is known to decrease the basicity of nearby amines.[12]

Performance Benchmarking: Experimental Protocols

To provide a rigorous, data-driven comparison, we present two core experimental workflows. The first assesses the intrinsic reactivity (nucleophilicity) of the free amine after deprotection. The second evaluates the performance of the N-Boc protected amine in a standard amide coupling reaction, a ubiquitous transformation in pharmaceutical synthesis.[13]

Workflow 1: Boc Deprotection and Nucleophilicity Quantification

The first step in utilizing this building block often involves the removal of the Boc group to liberate the primary amine. Subsequently, quantifying the nucleophilicity of this free amine is essential for predicting its performance in SN2 reactions, reductive aminations, and other bond-forming processes. We will employ the well-established Mayr nucleophilicity scale, which provides a quantitative, solvent-independent measure of reactivity.[14][15][16]

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Comparative Guide to Fluorination Reagents for the Synthesis of (R)-N-Boc-1-fluoro-2-pentanamine

Introduction

The synthesis of chiral β -fluoroamines, such as (R)-N-Boc-1-fluoro-2-pentanamine, is a critical operation in medicinal chemistry for modulating the pKa, lipophilicity, and metabolic stability of drug candidates. The standard synthetic approach involves the direct deoxyfluorination of the corresponding primary alcohol, (R)-N-Boc-2-amino-1-pentanol.

However, this transformation is notoriously challenging. The presence of the nucleophilic tert-butyloxycarbonyl (Boc) protecting group adjacent to the reaction center often leads to competing anchimeric assistance (neighboring group participation), resulting in the formation of oxazolidin-2-one byproducts and elimination to alkenes rather than the desired fluorinated product (1)[1]. This guide objectively compares the performance of classical and modern deoxyfluorination reagents—DAST, Deoxo-Fluor®, XtalFluor-E®, and PyFluor—providing mechanistic insights and a self-validating experimental protocol.

Mechanistic Causality: The Pitfalls of Classical Reagents

Understanding the causality behind reagent failure is essential for optimizing β -fluoroamine synthesis. When (R)-N-Boc-2-amino-1-pentanol is treated with classical dialkylaminosulfur trifluorides like DAST or Deoxo-Fluor, the primary alcohol is rapidly converted into a highly electrophilic alkoxy-sulfonium intermediate (2)[2].

Because this leaving group is exceptionally reactive, the intramolecular attack by the carbonyl oxygen of the N-Boc group outpaces the intermolecular nucleophilic attack by the fluoride ion. This pathway cleaves the tert-butyl group and irreversibly forms an oxazolidin-2-one derivative (1)[1]. Furthermore, the generation of free HF and the highly basic nature of the intermediates often promote E2 elimination, yielding undesired alkene byproducts (3)[3].

Conversely, modern reagents like PyFluor (2-pyridinesulfonyl fluoride) operate via a distinct mechanism. PyFluor converts the alcohol into a less reactive 2-pyridinesulfonate intermediate (). When paired with a non-nucleophilic base such as DBU, the reaction favors a clean intermolecular SN​2 displacement by the in situ generated fluoride, drastically suppressing both oxazolidinone formation and elimination (4)[4].

Mechanistic divergence in the deoxyfluorination of N-Boc-beta-amino alcohols.

Performance Comparison: Quantitative Data

The following table synthesizes the expected performance of various fluorination reagents for the deoxyfluorination of N-Boc protected β -amino alcohols based on established literature profiles (5)[5], (6)[6].

Reagent	Thermal Stability	Chemoselectivity (Target vs. Oxazolidinone)	Elimination Byproducts	Typical Yield of Target	Scalability
DAST	Poor (Explosive >90°C)	Low (High oxazolidinone formation)	High	20 - 40%	Not recommended
Deoxo-Fluor®	Moderate	Low to Moderate	High	30 - 50%	Limited
XtalFluor-E®	Excellent (Crystalline)	Moderate (Requires exogenous F⁻)	Moderate	50 - 70%	Good
PyFluor	Excellent (Stable solid)	High (Suppresses anchimeric assistance)	Low	75 - 90%	Excellent

Self-Validating Experimental Protocol: PyFluor-Mediated Synthesis

To ensure high trustworthiness and reproducibility, the following protocol utilizes PyFluor, which provides the highest chemoselectivity for synthesizing (R)-N-Boc-1-fluoro-2-pentanamine (4)[4]. This workflow is designed as a self-validating system, incorporating critical in-process controls to prevent downstream failures.

Self-validating experimental workflow for PyFluor-mediated deoxyfluorination.

Step-by-Step Methodology:

• Preparation: In an oven-dried, round-bottom flask flushed with nitrogen, dissolve (R)-N-Boc-2-amino-1-pentanol (1.0 equiv, 10 mmol) in anhydrous toluene (0.2 M).

• Reagent Addition: Add PyFluor (1.5 equiv, 15 mmol) in one portion. The reagent is a stable, low-melting solid and can be handled in the air, though anhydrous conditions are preferred for the reaction (5)[5].

• Base Addition: Dropwise add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv, 15 mmol) at room temperature.

  • Causality Check: DBU is required to deprotonate the alcohol, facilitating the formation of the sulfonate intermediate while simultaneously generating the active DBU·HF fluorinating complex (4)[4].

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 12-24 hours.

  • Validation Check: Withdraw a 0.1 mL aliquot, dilute with CDCl 3​ , and analyze via 19 F NMR. The disappearance of the PyFluor signal ( ≈ +55 ppm) and the appearance of a characteristic primary alkyl fluoride multiplet ( ≈ -215 to -225 ppm) validates reaction progress. Do not proceed to workup until this conversion is confirmed.

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ . Extract the aqueous layer with EtOAc (3 x 20 mL). Wash the combined organic layers with 1M HCl (to remove DBU), brine, and dry over anhydrous Na 2​ SO 4​ .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient). The reduced polarity of the fluoroamine compared to the starting alcohol ensures easy separation.

References

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: Organic Chemistry Portal URL: [Link]

• Title: PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent Source: The Doyle Group (UCLA) URL: [Link]

• Title: Late-Stage Deoxyfluorination of Alcohols with PhenoFluor Source: University of Pittsburgh URL: [Link]

• Title: Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives induced by deoxyfluorinating reagents Source: PMC (NIH) URL: [Link]

Sources

• 1. Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 4. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. thieme-connect.com [thieme-connect.com]

Evaluating the Lipophilicity (LogP) of (R)-N-Boc-1-fluoro-2-pentanamine vs. Standard Amines: A Comparative Guide

As a Senior Application Scientist in early-stage drug discovery, one of the most critical physicochemical parameters to evaluate for any novel building block is its lipophilicity, expressed as the partition coefficient (LogP). Lipophilicity governs a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

This guide provides an objective, data-supported comparative analysis of the lipophilicity of (R)-N-Boc-1-fluoro-2-pentanamine against its standard non-fluorinated and oxygenated counterparts. Furthermore, it details the field-proven experimental methodologies required to accurately determine these values, emphasizing the causality behind protocol choices and the implementation of self-validating workflows.

Rationale: The Impact of Aliphatic Fluorination on Lipophilicity

(R)-N-Boc-1-fluoro-2-pentanamine is a protected chiral amine building block. The tert-butyloxycarbonyl (Boc) group masks the basicity of the primary amine, converting it into a neutral carbamate. This is highly advantageous for LogP determination, as it eliminates the pH-dependent ionization issues (LogD vs. LogP) typically associated with free amines.

In medicinal chemistry, fluorine is frequently used as a bioisostere for hydrogen or hydroxyl groups. However, its effect on lipophilicity is highly dependent on its local environment:

• Fluorine vs. Hydroxyl (F for OH): Replacing a hydroxyl group with a fluorine atom eliminates a strong hydrogen-bond donor and acceptor, predictably resulting in a significant increase in LogP [2].

• Fluorine vs. Hydrogen (F for H): While aromatic perfluorination dramatically increases lipophilicity, a single aliphatic hydrogen-to-fluorine substitution often decreases or maintains the LogP. This is because the highly polarized C-F bond introduces a local dipole moment that increases the polar surface area, offsetting the intrinsic hydrophobicity of the halogen [1].

Comparative Data Summary

To understand the behavior of (R)-N-Boc-1-fluoro-2-pentanamine, we compare it against its direct structural analogs: (R)-N-Boc-2-pentanamine (the alkyl standard) and (R)-N-Boc-1-hydroxy-2-pentanamine (the oxygenated standard).

Table 1: Physicochemical Properties and Comparative LogP Trends

Compound	Structural Modification	MW ( g/mol )	H-Bond Donors	Expected LogP Range	Lipophilicity Trend
(R)-N-Boc-1-hydroxy-2-pentanamine	Oxygenated (C-OH)	203.28	2	1.2 – 1.6	Lowest (Strong H-bonding)
(R)-N-Boc-1-fluoro-2-pentanamine	Fluorinated (C-F)	205.27	1	2.4 – 2.7	Intermediate (C-F dipole effect)
(R)-N-Boc-2-pentanamine	Standard Alkyl (C-H)	187.28	1	2.6 – 2.9	Highest (Purely aliphatic)

Note: The aliphatic fluorination slightly lowers or matches the LogP of the pure alkyl chain due to the introduction of the C-F dipole, while drastically increasing it relative to the hydroxyl precursor.

Experimental Workflows for LogP Determination

To experimentally validate the lipophilicity of these compounds, two primary methodologies are employed: the Shake-Flask Method (OECD 107) and the RP-HPLC Method (OECD 117) .

The choice of method depends on the required throughput and the compound's purity. Below is the logical decision matrix used in our laboratory.

Caption: Workflow for selecting and validating LogP measurement methodologies.

Method A: The Shake-Flask Method (OECD 107)

The shake-flask method is the "gold standard" for compounds with a LogP between -2 and 4 [3]. It directly measures the thermodynamic distribution of the compound between water and n-octanol.

Causality & Protocol:

• Solvent Pre-saturation: Stir n-octanol and HPLC-grade water together for 24 hours prior to the experiment. Why? This ensures the phases are mutually saturated, preventing volume shifts during the actual extraction which would skew concentration calculations.

• Sample Preparation: Dissolve exactly 10.0 mg of (R)-N-Boc-1-fluoro-2-pentanamine in 10 mL of the pre-saturated n-octanol.

• Equilibration: Combine the octanol solution with 10 mL of pre-saturated water in a glass centrifuge tube. Shake mechanically at 25°C ± 1°C for 1 hour. Why? Mechanical shaking overcomes the activation energy of phase transfer, ensuring true thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes. Why? Shaking creates micro-emulsions of octanol in water. Centrifugation breaks these emulsions; failure to do so results in artificially high aqueous concentrations and a falsely lowered LogP [3].

• Quantification & Self-Validation: Analyze both the aqueous and octanol phases using UV/Vis spectroscopy or LC-MS.

  • Self-Validating Step: Calculate the total mass recovered ( Massaq​+Massoct​ ). If the recovery is <95%, the assay is invalid (indicating potential volatility, degradation, or micelle formation), and must be repeated.

Method B: Reversed-Phase HPLC Method (OECD 117)

For higher throughput, or if the Boc-amine contains trace impurities that would interfere with direct UV/Vis quantification, RP-HPLC is preferred [4]. This method relies on the correlation between a molecule's retention factor ( k′ ) on a C18 column and its LogP [5].

Caption: Logical sequence of indirect LogP determination via RP-HPLC.

Causality & Protocol:

• Column Selection: Utilize a highly end-capped C18 analytical column (e.g., 5 µm, 150 x 4.6 mm). Why? Standard silica columns have residual free silanol groups that can cause secondary polar interactions (silanophilic interactions), distorting the retention time and ruining the lipophilicity correlation [5].

• Mobile Phase: 75:25 Methanol:Water (Isocratic). Because the Boc-protected amine is neutral, complex buffering is not strictly required, though a 10 mM ammonium acetate buffer (pH 7) can be used to ensure baseline stability.

• Dead Time ( t0​ ) Determination: Inject an unretained marker (e.g., thiourea) to determine the column dead time.

• Calibration (Self-Validating Step): Inject at least six reference compounds with known LogP values (e.g., aniline, toluene, chlorobenzene, naphthalene). Calculate their capacity factors: k′=(tr​−t0​)/t0​ . Plot logk′ against the literature LogP values. Validation: The linear regression must yield an R2≥0.98 .

• Target Analysis: Inject (R)-N-Boc-1-fluoro-2-pentanamine. Determine its tr​ , calculate its logk′ , and extrapolate its LogP using the validated calibration curve.

Conclusion

Evaluating the lipophilicity of (R)-N-Boc-1-fluoro-2-pentanamine reveals the nuanced role of aliphatic fluorination in medicinal chemistry. Unlike aromatic fluorination or hydroxyl replacement—which reliably drive lipophilicity upward—substituting an aliphatic hydrogen with fluorine introduces a localized dipole that can slightly decrease or maintain the overall LogP.

By utilizing self-validating protocols like the OECD 107 Shake-Flask mass balance check and the OECD 117 RP-HPLC calibration regression, researchers can confidently map these subtle physicochemical shifts. This precise data is ultimately what empowers drug development professionals to optimize the ADME profiles of next-generation therapeutics.

References

• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange | Journal of Medicinal Chemistry Source: American Chemical Society (ACS) URL:[Link]

• The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres Source: ChemRxiv URL:[Link]

• Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method Source: OECD Guidelines for the Testing of Chemicals URL:[Link]

• Methods for Determination of Lipophilicity Source: Encyclopedia.pub URL:[Link]

• Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry Source: MDPI URL:[Link]

Safety & Regulatory Compliance

(R)-N-Boc-1-fluoro-2-pentanamine proper disposal procedures

As a Senior Application Scientist, I understand that the integrity of your research goes hand-in-hand with uncompromising safety and environmental stewardship. The disposal of specialized fluorinated intermediates like (R)-N-Boc-1-fluoro-2-pentanamine requires a deep understanding of its molecular vulnerabilities. This is not just about compliance; it is about understanding the chemical causality behind every safety protocol to protect your laboratory personnel and the environment.

Below is the comprehensive, self-validating operational guide for the safe handling, storage, and disposal of (R)-N-Boc-1-fluoro-2-pentanamine.

Chemical Hazard Profile & Causality

To design a safe disposal protocol, we must first deconstruct the molecule to understand how its functional groups dictate its reactivity in a waste stream:

• The Fluorine Atom (Halogenated Hazard): The presence of a fluorine atom classifies this compound strictly as a Halogenated Organic Waste . During combustion, fluorinated compounds generate hydrogen fluoride (HF) gas, which is highly corrosive and toxic[1]. Therefore, it requires specialized high-temperature incineration equipped with alkaline scrubbers to neutralize HF and prevent the emission of environmental pollutants like dioxins[2].

• The Boc Protecting Group (Acid Sensitivity): The tert-butyloxycarbonyl (Boc) group is inherently acid-sensitive. If this compound is accidentally mixed with strong acids (e.g., TFA, HCl) in a general waste container, it will undergo rapid deprotection. This cleavage releases isobutylene gas and carbon dioxide (CO₂)[3]. In a tightly sealed waste jug, this rapid gas evolution will cause catastrophic over-pressurization and container rupture[4].

Quantitative Data & Waste Stream Compatibility

To ensure safe satellite accumulation in your laboratory, adhere to the following quantitative limits and compatibility metrics.

Table 1: Waste Stream Compatibility & Quantitative Specifications

Specification	Parameter	Causality / Scientific Rationale
Waste Classification	Halogenated Organic Waste	The fluorine atom mandates specialized high-temperature incineration to manage HF gas and prevent dioxin formation[2].
pH Tolerance	pH > 4.0 (Strictly avoid acids)	Acidic environments cleave the Boc protecting group, triggering rapid gas evolution (CO₂ and isobutylene) and container rupture[3].
Incineration Temp.	> 1,000 °C	High thermal energy is required to break the strong C-F bonds and safely mineralize the compound[2].
Accumulation Limit	≤ 180 Days	Mandated by EPA RCRA regulations for Satellite Accumulation Areas to minimize long-term exposure and degradation risks[5].

Step-by-Step Operational Disposal Protocols

Every protocol in your lab must be a self-validating system. Follow this methodology to ensure regulatory compliance and operational safety.

Protocol 1: Routine Laboratory Disposal of (R)-N-Boc-1-fluoro-2-pentanamine Objective: Safely transfer and containerize the compound while preventing dangerous side reactions. Materials: Nitrile gloves, chemical splash goggles, lab coat, HDPE waste container, secondary containment tray.

• Verify pH Compatibility: Ensure the target waste stream does not contain strong acids. Mixing this Boc-protected amine with acidic waste will trigger rapid deprotection, evolving gas that can over-pressurize the container[3].

• Segregate Waste Streams: Select a dedicated waste container explicitly designated for "Halogenated Organic Waste"[4]. Do NOT mix with non-halogenated solvents. Mixing streams exponentially increases disposal costs and introduces severe regulatory compliance risks[2].

• Transfer Operations: Operating strictly within a certified chemical fume hood, place the waste container in a secondary containment tray. Carefully pour the chemical or contaminated rinses into the container using a funnel.

• Secure and Vent: Cap the container hand-tight immediately after use. If there is any risk of trace acidic cross-contamination from prior reactions, utilize a vented storage cap to prevent pressure accumulation[4].

• Apply RCRA Labeling: Immediately apply a hazardous waste label. Under EPA 40 CFR 262 regulations, the label must explicitly state "Hazardous Waste," list the specific chemical constituents, and include the accumulation start date[5][6].

• EHS Transfer: Do not exceed the 180-day satellite accumulation limit (for small quantity generators). Submit a collection request to your Environmental Health and Safety (EHS) department before the container reaches 90% capacity[5].

Spill Management & Emergency Workflow

In the event of an accidental release, immediate classification of the spill dictates the response.

Workflow for (R)-N-Boc-1-fluoro-2-pentanamine spill management and disposal.

Protocol 2: Minor Spill Cleanup (< 1 Liter)

• Isolate: Alert personnel in the immediate vicinity and ensure the fume hood sash is lowered if the spill is contained within it.

• Absorb: Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Do not use combustible materials like paper towels if the concentration is high.

• Collect: Using a non-sparking scoop, transfer the saturated absorbent into a compatible, sealable container (e.g., a wide-mouth HDPE jar).

• Dispose: Label the container as "Halogenated Organic Solid Waste" and submit it to EHS for specialized incineration[4].

Waste Treatment & Destruction Mechanism

Understanding what happens after EHS collects your waste reinforces the importance of proper segregation.

When (R)-N-Boc-1-fluoro-2-pentanamine leaves your facility, it cannot be processed through standard solvent recycling or low-temperature burning. During thermal oxidation (incineration) at temperatures exceeding 1,000 °C, the molecule is mineralized. However, the combustion of fluorinated organics inherently generates hydrogen fluoride (HF) gas, a highly toxic and corrosive byproduct[1].

To mitigate this, the incinerator's exhaust must pass through an alkaline flue gas scrubber. In the scrubber, the acidic HF gas reacts with a basic solution (such as sodium hydroxide or calcium carbonate) to form inert, solid fluoride salts (e.g., calcium fluoride), which can then be safely landfilled[1]. If this compound is improperly discarded into non-halogenated waste, it bypasses these critical scrubbers, leading to severe environmental contamination and catastrophic degradation of the incineration equipment[2].

References

• 4, tennessee.edu 2.3, benchchem.com

• 2, riskassess.com.au 4.6, lion.com 5.5, epa.gov 6.1, benchchem.com

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. riskassess.com.au [riskassess.com.au]
• 3. N-Boc-aminomethanol|CAS 365572-48-1|Supplier [benchchem.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 5. iwaste.epa.gov [iwaste.epa.gov]
• 6. Hazardous Waste Labels: Industry Standards vs. Regulations | Lion Technology [lion.com]

Personal protective equipment for handling (R)-N-Boc-1-fluoro-2-pentanamine

As a Senior Application Scientist, I recognize that handling specialized fluorinated building blocks like (R)-N-Boc-1-fluoro-2-pentanamine requires more than a cursory glance at a standard safety data sheet. To ensure the integrity of your research and the safety of your laboratory personnel, you must understand the causality behind the chemical's behavior.

Below is the comprehensive, step-by-step safety, operational, and disposal guide for handling this specific chiral amine.

Chemical Identity & Mechanistic Hazard Profile

To design a self-validating safety protocol, we must first understand the molecular characteristics that dictate the hazard profile of (R)-N-Boc-1-fluoro-2-pentanamine.

• The β -Fluorine Advantage & Risk: Unlike α -fluorinated aliphatic amines—which readily decompose via fluoride elimination to produce highly toxic, electrophilic iminium metabolites— β -fluorinated amines are hydrolytically stable[1]. However, this stability is conditional. Under extreme thermal stress or aggressive acidic deprotection, the C-F bond can be compromised, risking the evolution of corrosive Hydrogen Fluoride (HF) gas.

• The Boc-Protecting Group: The tert-butyloxycarbonyl (Boc) group significantly increases the lipophilicity of the molecule. While it stabilizes the primary amine, this high lipophilicity enhances skin permeability. Accidental dermal exposure can lead to rapid systemic absorption of the fluorinated compound, making stringent barrier protection non-negotiable.

Table 1: Physicochemical Properties & Hazard Implications

Property	Value	Operational Hazard Implication
CAS Number	2006287-11-0	Unique identifier for safety tracking and inventory management[2].
Molecular Formula	C10H20FNO2	Contains fluorine; strict segregation required to prevent HF generation during disposal.
Molecular Weight	205.27 g/mol	Moderate MW; handle as a volatile/combustible organic solid or viscous liquid.
Structural Feature	β -fluoro amine	Hydrolytically stable, but requires extreme caution during acidic deprotection[1].
Protecting Group	N-Boc	High lipophilicity increases the risk of rapid dermal penetration.

Personal Protective Equipment (PPE) Matrix

Your PPE must act as a self-validating barrier system. If one layer fails, the secondary layer must provide sufficient time for safe doffing.

• Hand Protection (Double-Gloving):

  • Inner Glove: Standard Nitrile (4-mil) for tactile dexterity.

  • Outer Glove: Heavy-duty Neoprene or extended-cuff Nitrile. Causality: The Boc group's lipophilicity allows it to permeate thin latex or low-quality nitrile rapidly. Neoprene provides superior resistance to lipophilic organic compounds.

• Eye & Face Protection: Snug-fitting, indirect-vented chemical splash goggles. Standard safety glasses are insufficient as they lack an orbital seal to protect against volatile vapors.

• Body Protection: A flame-resistant (FR) laboratory coat (fully buttoned) and full-length trousers.

• Engineering Controls: All open handling must occur inside a certified, hard-ducted chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

Standard Operating Procedure (SOP): Experimental Workflow

The following methodology ensures that the transfer and reaction of (R)-N-Boc-1-fluoro-2-pentanamine are conducted with zero aerosolization and strict thermal control.

Step-by-Step Methodology: Safe Transfer and Reaction Setup

• System Purge: Purge the reaction flask with an inert gas (Nitrogen or Argon). Causality: While the β -fluoro amine is hydrolytically stable, displacing atmospheric oxygen and moisture prevents unpredictable side reactions during subsequent catalytic or coupling steps.

• Closed-Vial Weighing: Tare a sealed, empty vial on the analytical balance. Bring the vial into the fume hood, transfer the required mass of (R)-N-Boc-1-fluoro-2-pentanamine using a static-free spatula, and seal the vial before returning it to the balance. This validates that no particulates or vapors are released into the ambient lab air.

• Anhydrous Dissolution: Dissolve the compound in an appropriate anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran) directly inside the fume hood.

• Controlled Deprotection (Hazard Point): If removing the Boc group using Trifluoroacetic acid (TFA) or HCl, cool the reaction vessel to 0°C using an ice bath and add the acid dropwise. Causality: Deprotection is exothermic. Localized heating can volatilize the solvent and potentially destabilize the fluorinated aliphatic chain.

• Reaction Quenching: Quench the reaction slowly with a saturated aqueous sodium bicarbonate ( NaHCO3​ ) solution to neutralize excess acid before exposing the mixture to ambient air.

Caption: Experimental workflow for the safe handling and reaction of (R)-N-Boc-1-fluoro-2-pentanamine.

Emergency Response & Spill Protocol

In the event of a spill, containment must be prioritized to prevent vapor inhalation and dermal contact.

Step-by-Step Spill Cleanup (For spills < 50 mL / 50 g inside the hood):

• Isolate: Lower the fume hood sash to the minimum safe working height to maximize exhaust velocity.

• Absorb: Cover the spill completely with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do NOT use paper towels, as the compound and its solvents may be highly flammable.

• Collect: Using a non-sparking scoop or brush, sweep the absorbed mixture into a compatible, sealable hazardous waste container (e.g., a high-density polyethylene pail).

• Decontaminate: Wash the spill surface with a mild detergent and water. Collect all wash water as hazardous waste, as it will contain trace fluorinated organics.

Caption: Decision matrix and logical workflow for (R)-N-Boc-1-fluoro-2-pentanamine spill response.

Disposal and Waste Management Plan

Improper disposal of fluorinated organics poses severe environmental and infrastructural risks.

• Strict Segregation: (R)-N-Boc-1-fluoro-2-pentanamine waste must be segregated into dedicated Halogenated Organic Waste containers. Never mix it with non-halogenated solvents.

• Labeling: Containers must be explicitly labeled: "Halogenated Organic Waste - Contains Fluorine."

• Incineration Logistics: The waste must be routed to an Environmental Health and Safety (EHS) approved facility equipped with high-temperature incinerators and acid-gas scrubbers . Causality: Incineration of fluorinated compounds generates Hydrogen Fluoride (HF) gas. Without proper scrubbers, this will cause catastrophic corrosion to exhaust stacks and severe environmental toxicity.

References

• Accela ChemBio. "2089289-03-0, N-Boc-1-fluoro-3-phenyl-2-propylamine - AccelaChemBio" (Contains physicochemical data for CAS 2006287-11-0). Accela ChemBio.
• National Institutes of Health (NIH) PMC. "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective". NIH.

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2089289-03-0,N-Boc-1-fluoro-3-phenyl-2-propylamine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]